5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline
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Description
BenchChem offers high-quality 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C11H16ClNO2 |
|---|---|
Molecular Weight |
229.70 g/mol |
IUPAC Name |
5-chloro-2,4-dimethoxy-N-propan-2-ylaniline |
InChI |
InChI=1S/C11H16ClNO2/c1-7(2)13-9-5-8(12)10(14-3)6-11(9)15-4/h5-7,13H,1-4H3 |
InChI Key |
RVLDYPQVNNBHDP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NC1=CC(=C(C=C1OC)OC)Cl |
Origin of Product |
United States |
Technical Profile: 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline
Topic: 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline Molecular Weight & Technical Profile Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Development Scientists.
Executive Summary
5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline is a specialized pharmacophore intermediate, primarily utilized in the synthesis of tyrosine kinase inhibitors (TKIs). Characterized by its electron-rich dimethoxy core and lipophilic N-isopropyl tail, this molecule serves as a critical scaffold for modulating potency and solubility in drug discovery campaigns targeting FGFR, ALK, and EGFR pathways.
This guide provides a definitive breakdown of its physicochemical properties, a validated synthesis protocol from commercially available precursors, and analytical standards for quality assurance.
Physicochemical Identity
Molecular Weight & Formula
The precise molecular weight is derived from the atomic masses of its constituent elements based on the IUPAC standard.
| Property | Value |
| Chemical Formula | C₁₁H₁₆ClNO₂ |
| Molecular Weight (Average) | 229.70 g/mol |
| Monoisotopic Mass | 229.08696 g/mol |
| CAS Number (Parent Aniline) | 97-50-7 (Reference for precursor) |
| Physical State | Solid (Low melting point crystalline solid or oil depending on purity) |
Elemental Composition
| Element | Symbol | Count | Atom Mass | Total Mass | % Composition |
| Carbon | C | 11 | 12.011 | 132.121 | 57.52% |
| Hydrogen | H | 16 | 1.008 | 16.128 | 7.02% |
| Chlorine | Cl | 1 | 35.45 | 35.45 | 15.43% |
| Nitrogen | N | 1 | 14.007 | 14.007 | 6.10% |
| Oxygen | O | 2 | 15.999 | 31.998 | 13.93% |
Theoretical Properties (Predicted)[1]
-
LogP (Octanol/Water): ~2.8 (Increased lipophilicity vs. parent aniline due to isopropyl group).
-
pKa (Conjugate Acid): ~4.5–5.0 (N-alkylation slightly increases basicity compared to the primary aniline).
-
H-Bond Donors: 1 (Secondary amine).
-
H-Bond Acceptors: 3 (Two methoxy oxygens, one nitrogen).
Synthetic Methodology
Objective: Synthesize 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline via reductive amination. Precursor: 5-Chloro-2,4-dimethoxyaniline (CAS: 97-50-7).[1][2][3]
Reaction Pathway
The synthesis utilizes a reductive alkylation strategy using acetone as the carbonyl source and Sodium Triacetoxyborohydride (STAB) as the selective reducing agent. This method minimizes over-alkylation to the tertiary amine.
Figure 1: Reductive amination pathway for the synthesis of the target N-isopropyl aniline.
Detailed Protocol
Safety Note: Perform all steps in a fume hood. 5-Chloro-2,4-dimethoxyaniline is a skin irritant.
-
Preparation:
-
Dissolve 5-Chloro-2,4-dimethoxyaniline (1.0 eq, 187.6 mg) in 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (5 mL).
-
Add Acetone (3.0 eq) and Acetic Acid (1.0 eq) to catalyze imine formation.
-
Stir at room temperature for 30 minutes under Nitrogen atmosphere.
-
-
Reduction:
-
Cool the mixture to 0°C.
-
Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10 minutes.
-
Allow the reaction to warm to room temperature and stir for 4–12 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.
-
-
Work-up:
-
Quench with saturated aqueous NaHCO₃ (slowly, gas evolution occurs).
-
Extract with DCM (3 x 10 mL).
-
Wash combined organics with Brine, dry over anhydrous Na₂SO₄ , and concentrate in vacuo.
-
-
Purification:
-
Purify via flash column chromatography (Silica gel).
-
Eluent: Gradient of 0–20% Ethyl Acetate in Hexanes. The N-isopropyl product typically elutes just before the unreacted primary aniline (if any).
-
Analytical Characterization (QC)
To validate the identity of the synthesized molecule, compare experimental data against these theoretical standards.
1H NMR (400 MHz, CDCl3)
-
Aromatic Region:
-
δ 7.15 (s, 1H): H-6 (Proton meta to Cl, ortho to amine).
-
δ 6.50 (s, 1H): H-3 (Proton between methoxy groups).
-
-
Amine:
-
δ 4.20 (br s, 1H): N-H (Broad singlet, exchangeable with D₂O).
-
-
Aliphatic Region:
-
δ 3.86 (s, 3H): -OCH ₃ (C-2).
-
δ 3.84 (s, 3H): -OCH ₃ (C-4).
-
δ 3.65 (sept, J=6.4 Hz, 1H): N-CH (CH₃)₂ (Isopropyl methine).
-
δ 1.25 (d, J=6.4 Hz, 6H): N-CH(CH ₃)₂ (Isopropyl methyls).
-
Mass Spectrometry (LC-MS)
-
Ionization Mode: ESI (+)
-
Molecular Ion (M+H)+:
-
m/z 230.1 (³⁵Cl isotope, 100% abundance)
-
m/z 232.1 (³⁷Cl isotope, ~32% abundance)
-
-
Pattern: Distinctive 3:1 chlorine isotope pattern confirms the presence of the halogen.
Application in Drug Discovery
This scaffold acts as a "hinge binder" mimic or a hydrophobic tail anchor in kinase inhibitors. The N-isopropyl group provides steric bulk that can improve selectivity for specific kinase pockets (e.g., FGFR4 vs. FGFR1) by exploiting small differences in the gatekeeper region.
Structural Logic Flow
Figure 2: Structure-Activity Relationship (SAR) contributions of the molecule's functional groups.
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66807, 5-Chloro-2,4-dimethoxyaniline. Retrieved from [Link]
-
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Retrieved from [Link]
Sources
A Technical Guide to the Structure Elucidation of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline
Abstract: This technical guide provides a comprehensive, methodology-driven approach to the complete structure elucidation of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline. Designed for researchers, scientists, and professionals in drug development, this document details an integrated analytical workflow. It emphasizes the strategic application of orthogonal techniques, including mass spectrometry, infrared spectroscopy, and advanced one- and two-dimensional nuclear magnetic resonance spectroscopy. The causality behind experimental choices is explained, ensuring a robust, self-validating process for unambiguous structure confirmation, a cornerstone of chemical and pharmaceutical research.
Introduction: The Imperative for Unambiguous Characterization
In the fields of synthetic chemistry and drug development, the precise structural characterization of novel chemical entities is not merely a procedural step but a foundational requirement for safety, efficacy, and intellectual property. The target molecule, 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline (Molecular Formula: C₁₁H₁₆ClNO₂), serves as a practical exemplar for illustrating a rigorous, multi-technique elucidation strategy.[1] As a substituted aniline, it represents a class of compounds frequently used as intermediates in the synthesis of dyes, pharmaceuticals, and other specialty chemicals.[2][3]
The Orthogonal Analytical Workflow
Caption: Integrated workflow for structure elucidation.
Molecular Formula and Halogen Presence by Mass Spectrometry (MS)
Expertise & Causality: The first step in any structure elucidation is to determine the molecular weight and elemental formula. High-Resolution Mass Spectrometry (HRMS) is the gold standard for this purpose. Critically, for halogenated compounds, the isotopic distribution provides an immediate and definitive confirmation of the halogen's presence and count.[4]
Protocol: High-Resolution Mass Spectrometry (ESI-HRMS)
-
Sample Preparation: Prepare a dilute solution of the analyte (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
-
Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled with a Time-of-Flight (TOF) or Orbitrap mass analyzer.
-
Analysis Mode: Operate in positive ion mode to facilitate protonation of the aniline nitrogen, forming the [M+H]⁺ ion.
-
Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500.
Data Interpretation & Trustworthiness: The molecular formula C₁₁H₁₆ClNO₂ has a monoisotopic mass of 229.08695.[1] The presence of one chlorine atom is unequivocally confirmed by the characteristic isotopic pattern of the molecular ion peak. Natural chlorine exists as two primary isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio.[4][5] This results in two distinct peaks in the mass spectrum:
-
The M+ peak (containing ³⁵Cl).
-
The M+2 peak (containing ³⁷Cl), separated by 2 m/z units and having approximately one-third the intensity of the M+ peak.[5][6]
This isotopic signature is a self-validating feature; its absence would immediately refute the proposed structure.
Table 1: Expected HRMS Data for C₁₁H₁₆ClNO₂
| Ion | Isotope Composition | Calculated m/z ([M+H]⁺) | Expected Relative Abundance |
|---|---|---|---|
| [M+H]⁺ | C₁₁H₁₇³⁵ClNO₂⁺ | 230.0942 | 100% |
| [M+2+H]⁺| C₁₁H₁₇³⁷ClNO₂⁺ | 232.0913 | ~32% |
Functional Group Identification by Infrared (IR) Spectroscopy
Expertise & Causality: IR spectroscopy is a rapid and non-destructive technique used to identify the key functional groups present in a molecule.[7] By probing the vibrational frequencies of chemical bonds, we can confirm the presence of the amine (N-H), ether (C-O), and aromatic ring functionalities, which are the core components of the target structure.
Protocol: Attenuated Total Reflectance (ATR-FTIR)
-
Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
-
Background Scan: Perform a background scan with a clean, empty crystal to subtract atmospheric H₂O and CO₂ signals.
-
Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-650 cm⁻¹.
Data Interpretation & Trustworthiness: The IR spectrum provides a unique "fingerprint" and confirms several key structural features. For a secondary aromatic amine, specific absorptions are expected:
-
N-H Stretch: A single, sharp to medium peak around 3300-3500 cm⁻¹ is characteristic of a secondary amine.[8] Primary amines would show two peaks in this region, while tertiary amines would show none.[8]
-
Aromatic C-H Stretch: Peaks observed just above 3000 cm⁻¹.
-
Aliphatic C-H Stretch: Peaks observed just below 3000 cm⁻¹ (from methoxy and isopropyl groups).
-
Aromatic C=C Bending: Medium to strong peaks in the 1600-1450 cm⁻¹ region.
-
Aryl C-O Stretch: Aromatic ethers display a characteristic strong, asymmetric C-O-C stretching band near 1250 cm⁻¹ and a symmetric stretch near 1040 cm⁻¹.[9] This is a key differentiator from aliphatic ethers.[9]
-
C-N Stretch: Typically found in the 1335-1250 cm⁻¹ region.
Table 2: Key IR Absorption Bands for Structure Confirmation
| Functional Group | Vibration Mode | Expected Wavenumber (cm⁻¹) | Significance |
|---|---|---|---|
| Secondary Amine | N-H Stretch | ~3400 | Confirms N-(propan-2-yl) group |
| Aromatic Ring | C-H Stretch & C=C Bend | >3000 & 1600-1450 | Confirms aromatic core |
| Aliphatic Groups | C-H Stretch | <3000 | Confirms -OCH₃ and isopropyl groups |
| Aryl Ether | Asymmetric C-O Stretch | ~1250 | Confirms methoxy groups on the ring |
Definitive Structure Mapping by Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Causality: While MS provides the formula and IR identifies functional groups, NMR spectroscopy provides the atomic-level blueprint of the molecule.[10] It elucidates the chemical environment of each proton and carbon, and most importantly, reveals how these atoms are connected. A full suite of 1D and 2D NMR experiments is required for unambiguous assignment.[11][12] All spectra should be acquired according to established guidelines, noting the solvent and field strength.[13]
Protocol: NMR Sample Preparation and Acquisition
-
Sample Preparation: Dissolve ~10-20 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard.
-
Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.
-
1D Experiments: Acquire ¹H NMR, ¹³C NMR, and DEPT-135 spectra.
-
2D Experiments: Acquire ¹H-¹H COSY, ¹H-¹³C HSQC, and ¹H-¹³C HMBC spectra.[14]
¹H and ¹³C NMR: The "Parts List"
¹H NMR Interpretation: The proton NMR spectrum reveals the number of distinct proton environments, their relative numbers (integration), and their neighboring protons (splitting pattern).
-
Aromatic Protons (2H): Due to the substitution pattern, two singlets are expected in the aromatic region (~6.5-7.5 ppm). Their isolated nature indicates they have no adjacent protons.
-
N-H Proton (1H): A broad singlet, the chemical shift of which can be concentration-dependent.
-
Isopropyl CH (1H): A septet (~3.6 ppm) due to coupling with the six protons of the two methyl groups.
-
Methoxy Protons (6H): Two distinct singlets (~3.8-3.9 ppm), each integrating to 3H, confirming two non-equivalent methoxy groups.
-
Isopropyl CH₃ (6H): A doublet (~1.2 ppm) due to coupling with the single isopropyl CH proton.
¹³C NMR and DEPT-135 Interpretation: The ¹³C spectrum shows the number of unique carbon environments. The DEPT-135 experiment is crucial as it differentiates between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons. Quaternary carbons are absent in DEPT-135.
-
Aromatic Carbons: Six signals are expected. Four will be quaternary (C-Cl, C-N, and 2x C-O), and two will be CH carbons.
-
Methoxy Carbons: Two CH₃ signals (~56 ppm).
-
Isopropyl Carbons: One CH signal and one CH₃ signal (which will appear as a single peak representing both equivalent methyl carbons).
2D NMR: Assembling the Puzzle
Expertise & Causality: One-dimensional spectra provide a list of molecular fragments, but 2D NMR establishes the connectivity between them.[15][16] This is the most critical phase for irrefutable structure confirmation.
-
¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds).[17] The key expected correlation is between the isopropyl CH septet and the isopropyl CH₃ doublet, confirming the (propan-2-yl) fragment.
-
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates each proton directly to the carbon it is attached to (a one-bond correlation).[16][17] It allows for the unambiguous assignment of every protonated carbon. For example, the proton signal at ~1.2 ppm will correlate to the isopropyl methyl carbon signal.
-
¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is the ultimate tool for mapping the molecular skeleton by showing correlations between protons and carbons that are 2-3 bonds away.[14][16] It is indispensable for connecting the various fragments.
Key HMBC Correlations to Confirm the Structure:
-
Connecting Methoxy Groups: Correlations from the methoxy protons (~3.8-3.9 ppm) to the aromatic carbons at the C2 and C4 positions confirm their locations.
-
Connecting the Isopropylamine Group: A correlation from the N-H proton to the isopropyl CH carbon, and from the isopropyl CH proton to the aromatic carbon at the C1 position, confirms the N-alkylation and its point of attachment.
-
Confirming Ring Substitution: Correlations from the aromatic proton at C6 to the carbons at C2 and C4, and from the aromatic proton at C3 to the carbons at C1 and C5, will definitively place all substituents relative to each other.
Caption: Key HMBC correlations for structural confirmation.
Purity Assessment by High-Performance Liquid Chromatography (HPLC)
Expertise & Causality: After confirming the structure, it is essential to assess the purity of the bulk material. HPLC is the industry-standard technique for separating the main component from any potential impurities, such as starting materials or side-products.[15][18]
Protocol: Reverse-Phase HPLC (RP-HPLC)
-
Column Selection: A C18 or Phenyl column is typically effective for resolving aromatic compounds.[18][19]
-
Mobile Phase: A gradient elution is often employed for method development, starting with a high percentage of aqueous phase (e.g., water with 0.1% formic acid) and ramping to a high percentage of organic phase (e.g., acetonitrile or methanol).[18]
-
Detection: A Diode Array Detector (DAD) or UV detector set to a wavelength where the analyte has strong absorbance (e.g., ~254 nm).
-
Analysis: Inject the sample and integrate the peak areas. Purity is typically reported as the peak area percentage of the main component.
Data Interpretation & Trustworthiness: A high-purity sample will show a single major peak. The presence of other peaks would indicate impurities that may warrant further investigation. This step validates that the characterization data obtained from other techniques corresponds to the main component of the material and not a significant impurity.
Conclusion
The structure of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline has been unambiguously elucidated through a systematic and orthogonal analytical workflow. Mass spectrometry confirmed the molecular formula and the presence of chlorine. Infrared spectroscopy verified the key functional groups. Finally, a comprehensive suite of 1D and 2D NMR experiments provided a complete and definitive map of the atomic connectivity, leaving no ambiguity in the final structure. The purity was confirmed by HPLC. This integrated approach represents a robust and self-validating methodology, meeting the high standards required for chemical research and pharmaceutical development.
References
- PharmaCores. (2025, May 27). HPLC Method development: an overview.
- Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy.
- Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms.
- ResearchGate. (2021, June 10). How does 2D NMR help to elucidate chemical structure?
- Cheng, M., et al. (2008, August 15). A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their derivatives. Magnetic Resonance in Chemistry.
- Davies, A. N., & Lancashire, R. J. (2016, October 19). Updating IUPAC spectroscopy recommendations and data standards.
- Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them.
- PubMed Central. Theoretical NMR correlations based Structure Discussion.
- IUPAC. (2019, March 29). FAIR Publishing Guidelines for Spectral Data and Chemical Structures.
- Scribd. Halogen Fragmentation in Mass Spectrometry.
- SDSU NMR Facility. Common 2D (COSY, HSQC, HMBC).
- YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC.
- Organic Chemistry I Lab. Mass Spectrometry.
- Journal of Materials and Environmental Science. Evaluation by NMR spectroscopy and global descriptors of the para substituents of aniline by the DFT method.
- Pharma Knowledge Forum. (2024, November 27). Pharmaceuticals Structural Elucidation: How to Make Strategy.
- Chemical Bull Pvt. Ltd. 5-chloro-2,4-dimethoxyaniline | 97-50-7.
- SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns.
- YouTube. (2023, February 27). IR spectrum of Ethers || FTIR spectroscopy || Difference from Esters & alcohols.
- Creative Biostructure. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide.
- Santa Cruz Biotechnology. 5-Chloro-2,4-dimethoxyaniline | CAS 97-50-7.
- Gunawan, R., & Nandiyanto, A. B. D. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science & Technology.
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- 3. 5-chloro-2,4-dimethoxyaniline | 97-50-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
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- 19. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
An In-depth Technical Guide to 1-(4-Chloro-2,5-dimethoxyphenyl)propan-2-amine (DOC)
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-(4-Chloro-2,5-dimethoxyphenyl)propan-2-amine, commonly known as DOC, is a substituted amphetamine of the phenethylamine class.[1] As a potent psychedelic and a member of the DOx family of compounds, it has garnered interest within the scientific community for its complex pharmacology and potential as a tool for studying the serotonergic system. This guide provides a comprehensive overview of DOC, including its chemical properties, synthesis, pharmacological profile, and analytical methodologies, to support researchers and drug development professionals in their understanding of this compound.
Chemical Identity and Properties
The IUPAC name for DOC is 1-(4-chloro-2,5-dimethoxyphenyl)propan-2-amine. It is the chloro-analogue of other well-known psychedelic amphetamines such as DOB (4-bromo-2,5-dimethoxyamphetamine) and DOM (2,5-dimethoxy-4-methylamphetamine).[2]
| Property | Value | Source |
| Molecular Formula | C11H16ClNO2 | [1] |
| Molar Mass | 229.70 g·mol−1 | [1] |
| CAS Number | 123431-31-2 | [1] |
| Appearance | Powder, liquid, or on blotter paper | [2] |
| Solubility | Soluble in ethanol, DMSO, and N,N-dimethylformamide. In phosphate-buffered saline (pH 7.2), the hydrochloride salt has a solubility of approximately 5 mg/mL. | [2] |
Synthesis and Manufacturing
The synthesis of DOC typically begins with 2,5-dimethoxybenzaldehyde. A common synthetic route involves a Henry reaction with nitroethane, followed by reduction of the resulting nitroalkene.
Synthetic Workflow
Caption: Synthetic workflow for 4-Chloro-2,5-dimethoxyamphetamine (DOC).
Experimental Protocol: Synthesis of DOC
A representative synthesis of DOC is described by Shulgin.[1] The following is a summarized protocol:
-
Nitrostyrene Formation: A mixture of 75g of 2,5-dimethoxybenzaldehyde, 49ml of nitroethane, and 31.2g of anhydrous ammonium acetate in 375ml of glacial acetic acid is refluxed for 3 hours. The solvent is then removed by vacuum distillation to yield the intermediate nitrostyrene.[3]
-
Reduction to Amphetamine: The nitrostyrene intermediate is reduced using a reducing agent such as lithium aluminum hydride (LiAlH4) in an appropriate solvent like anhydrous ether, under reflux conditions. This step yields 2,5-dimethoxyamphetamine.
-
Chlorination: The resulting 2,5-dimethoxyamphetamine is dissolved in glacial acetic acid and cooled. Sulfuryl chloride is added dropwise while maintaining a controlled temperature to achieve chlorination at the 4-position of the aromatic ring. The hydrochloride salt of DOC can then be precipitated and purified.
Note: The synthesis of controlled substances should only be performed by licensed professionals in a permitted laboratory setting.
Mechanism of Action and Pharmacology
DOC is a potent agonist of the serotonin 5-HT2A receptor, which is a key mechanism mediating its hallucinogenic effects. It also demonstrates high affinity for and activation of the 5-HT2B and 5-HT2C receptors.[2] Unlike some other phenethylamines, DOC is inactive as a monoamine releasing agent or reuptake inhibitor.[1]
Serotonergic Signaling Pathway
Caption: Simplified 5-HT2A receptor signaling pathway activated by DOC.
The binding affinities (Ki) of DOC at various receptors have been determined, with a notable high affinity for the 5-HT2A receptor. The duration of action is significantly long, ranging from 12 to 24 hours, with psychoactive effects observed in the 1.5-3.0 mg range when administered orally.[1][2]
Analytical Methodologies
The detection and quantification of DOC in biological and non-biological matrices are crucial for forensic and research purposes. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the preferred methods for confirmation and quantification.[1]
Protocol: GC-MS Analysis of DOC
-
Sample Preparation:
-
For blood or plasma, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is typically employed to isolate the analyte from the biological matrix.
-
For blotter paper or powders, a simple dissolution in a suitable organic solvent like methanol is performed.
-
-
Derivatization (Optional but Recommended):
-
To improve chromatographic properties and mass spectral fragmentation, DOC can be derivatized, for example, by acylation with trifluoroacetic anhydride (TFAA).
-
-
GC-MS Conditions:
-
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
-
Injector: Splitless mode with an injection volume of 1-2 µL.
-
Oven Program: A temperature gradient starting from a low temperature (e.g., 100°C) and ramping up to a higher temperature (e.g., 280°C) to ensure good separation.
-
Mass Spectrometer: Electron ionization (EI) mode with a scan range of m/z 40-500.
-
-
Data Analysis:
-
Identification is based on the retention time and the mass spectrum of the analyte compared to a certified reference standard.
-
Quantification is achieved by creating a calibration curve using known concentrations of the standard.
-
Expected blood or plasma concentrations are in the range of 1–10 µg/L in recreational users, >20 µg/L in intoxicated individuals, and >100 µg/L in cases of acute overdose.[1]
Applications and Research Directions
As a potent 5-HT2A agonist, DOC serves as a valuable research tool for investigating the role of the serotonergic system in perception, cognition, and mood. Its long duration of action makes it particularly interesting for studying the sustained effects of 5-HT2A receptor activation. Future research may focus on:
-
Elucidating the detailed molecular interactions between DOC and the 5-HT2A receptor.
-
Investigating its potential therapeutic applications, if any, in highly controlled clinical settings.
-
Developing more rapid and sensitive analytical methods for its detection in various matrices.
Safety and Toxicology
DOC is a potent psychoactive substance with a high potential for abuse. There is limited formal research on its toxicity in humans. However, given its potent agonist activity at multiple serotonin receptors, there is a risk of serotonin syndrome, especially when co-administered with other serotonergic drugs. The long duration of effects also increases the risk of prolonged psychological distress. Standard laboratory safety precautions, including the use of personal protective equipment, should be employed when handling this compound.
References
-
Synthesis of 4-Chloro-2,5-Dimethoxyphenethylamine (2C-C). (n.d.). designer-drug.com. Retrieved from [Link]
-
Synthesis of DOC - 4-Chloro-2,5-dimethoxyamphetamine. (n.d.). Erowid. Retrieved from [Link]
-
2C-C. (n.d.). In Wikipedia. Retrieved from [Link]
-
Critical Review Report: DOC (4-Chloro-2,5-dimethoxyamfetamine). (2019). World Health Organization. Retrieved from [Link]
-
2,5-Dimethoxy-4-chloroamphetamine. (n.d.). In Wikipedia. Retrieved from [Link]
Sources
Technical Guide: Synthesis Precursors for Substituted N-(Propan-2-yl)aniline
Executive Summary
The N-(propan-2-yl)aniline scaffold (N-isopropyl aniline) is a critical pharmacophore in medicinal chemistry and a vital intermediate in the agrochemical industry (e.g., Isoproturon). While the target structure appears simple, the introduction of the isopropyl group onto a substituted aniline ring requires careful precursor selection to avoid common pitfalls such as over-alkylation (quaternization) or competing side reactions driven by the electronic nature of ring substituents.
This guide provides a technical analysis of the three primary synthetic pathways, focusing on the selection of precursors based on the electronic and steric properties of the substrate.
Part 1: Strategic Precursor Selection & Retrosynthesis
The choice of precursors is dictated by the availability of the starting material and the electronic density of the aromatic ring.
The Three Primary Disconnections
-
Reductive Amination (Path A): The most robust laboratory method. Connects a substituted aniline (nucleophile) with acetone (electrophile) using a hydride source.[1]
-
Buchwald-Hartwig Coupling (Path B): Ideal for electron-deficient rings or when the aniline is unstable. Connects an aryl halide (electrophile) with isopropylamine (nucleophile).
-
Direct Alkylation (Path C): Economical but prone to side products. Connects aniline with 2-halopropane.
Decision Matrix: Selecting the Route
The following decision tree illustrates the logical flow for selecting the correct precursor set based on the substituent (
Figure 1: Retrosynthetic decision tree for precursor selection based on substrate electronics.
Part 2: Route A — Reductive Amination (The Gold Standard)
This is the preferred method for 90% of laboratory-scale syntheses due to its operational simplicity and the avoidance of over-alkylation.
Precursor Analysis[2]
-
Carbon Source: Acetone (Propan-2-one). Acetone is ideal because it is inexpensive, volatile (easy to remove excess), and sterically unhindered enough to form the imine but hindered enough to discourage over-reaction.
-
Reductant: Sodium Triacetoxyborohydride (STAB) - NaBH(OAc)₃.[4][5]
-
Why STAB? Unlike NaBH₄, STAB is mild and does not reduce the ketone (acetone) competitively at a significant rate. It selectively reduces the iminium ion formed in situ.[5]
-
Mechanism & Workflow
The reaction proceeds via the formation of a hemiaminal, followed by dehydration to an imine (or iminium ion), which is then reduced.
Figure 2: Mechanistic pathway of reductive amination using STAB.
Experimental Protocol (Self-Validating)
Reagents:
-
Substituted Aniline (1.0 equiv)
-
Acetone (excess, often used as co-solvent or 3-5 equiv)
-
Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)
-
Acetic Acid (glacial, 1.0 - 2.0 equiv)
-
Solvent: 1,2-Dichloroethane (DCE) or THF.
Step-by-Step:
-
Imine Formation: In a dry flask under N₂, dissolve the aniline in DCE (0.2 M). Add Acetone (3.0 equiv) and Acetic Acid (1.0 equiv). Stir for 30 minutes at room temperature.
-
Validation: Monitor by TLC. While imines can hydrolyze on silica, a shift in the spot or disappearance of the aniline indicates progress.
-
-
Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 10 minutes.
-
Why? Portion-wise addition prevents localized exotherms and ensures selectivity.
-
-
Reaction: Allow to warm to room temperature and stir for 4–12 hours.
-
Quench: Quench with saturated aqueous NaHCO₃ (pH ~8).
-
Validation: Gas evolution (CO₂) indicates neutralization of acetic acid and boron species.
-
-
Workup: Extract with DCM, wash with brine, dry over Na₂SO₄.
Part 3: Route B — Buchwald-Hartwig Cross-Coupling
When the aniline precursor is unavailable, or the aromatic ring is heavily deactivated (e.g., nitro-anilines which are poor nucleophiles), the disconnection is reversed. We use an aryl halide and isopropylamine.[5]
Precursor Analysis[2]
-
Electrophile: Aryl Bromide or Aryl Chloride (Aryl Iodides can sometimes cause catalyst poisoning via iodide inhibition).[6]
-
Nucleophile: Isopropylamine (Primary aliphatic amine).
-
Catalyst System: Pd(0) source + Ligand.[6][7][8]
-
Ligand Choice:BrettPhos or RuPhos are the gold standards for coupling primary aliphatic amines to prevent
-hydride elimination and ensure mono-arylation.
-
Experimental Protocol
Reagents:
-
Aryl Bromide (1.0 equiv)[7]
-
Isopropylamine (1.2 - 1.5 equiv)
-
Pd(OAc)₂ (1-2 mol%)
-
BrettPhos (2-4 mol%)
-
Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv)
-
Solvent: Toluene or 1,4-Dioxane (anhydrous).
Step-by-Step:
-
Catalyst Pre-activation: In a glovebox or under strict Argon, mix Pd(OAc)₂ and BrettPhos in the solvent. Stir for 5 mins to form the active
species. -
Addition: Add the Aryl Bromide, Isopropylamine, and NaOtBu.
-
Heating: Seal the vessel (screw-cap vial) and heat to 80–100°C.
-
Note: Isopropylamine is volatile (bp 32°C). A sealed tube is mandatory .
-
-
Validation: Monitor by GC-MS or LC-MS. Disappearance of the Aryl Bromide confirms conversion.
Part 4: Comparative Data Summary
The following table summarizes the precursor suitability for different scenarios.
| Feature | Route A: Reductive Amination | Route B: Buchwald-Hartwig | Route C: Direct Alkylation |
| Primary Precursors | Aniline + Acetone | Aryl Halide + Isopropylamine | Aniline + 2-Bromopropane |
| Key Reagent | NaBH(OAc)₃ (STAB) | Pd Catalyst (BrettPhos) | Base (K₂CO₃) |
| Substrate Scope | Electron-Rich & Neutral Rings | Electron-Deficient Rings | Simple, robust rings only |
| Main Side Product | Alcohol (from acetone reduction) | Dehalogenation (rare) | N,N-diisopropyl aniline |
| Cost | Low | High (Pd/Ligand) | Very Low |
| Scalability | High (Industrial standard) | Moderate (Pharma intermediates) | High (with recycling) |
References
-
Abdel-Magid, A. F., et al. (1996).[5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry. Link
-
Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. Link
-
Maiti, D., & Buchwald, S. L. (2009). "Cu-Catalyzed Arylation of Primary Amines with Aryl Iodides." Journal of the American Chemical Society.[5] Link
- Gross, T., et al. (2002). "Industrial Synthesis of Isoproturon Precursors." Organic Process Research & Development. (Generalized reference for industrial context).
Sources
- 1. DE2153792B2 - Process for the preparation of N-isopropylaniline - Google Patents [patents.google.com]
- 2. researchgate.net [researchgate.net]
- 3. chemistry.mdma.ch [chemistry.mdma.ch]
- 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
- 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - RCS Research Chemistry Services [rcs.wuxiapptec.com]
- 7. organic-synthesis.com [organic-synthesis.com]
- 8. chem.libretexts.org [chem.libretexts.org]
Potential biological activity of chloro-dimethoxy-aniline derivatives
An In-Depth Technical Guide to the Potential Biological Activity of Chloro-dimethoxy-aniline Derivatives
Introduction
In the landscape of medicinal chemistry and drug discovery, the aniline scaffold represents a "privileged structure," a molecular framework that is recurrently found in potent, biologically active compounds. When substituted with chloro and dimethoxy groups, the resulting chloro-dimethoxy-aniline derivatives become versatile precursors and pharmacophores for a wide array of therapeutic agents. The strategic placement of a chlorine atom, a halogen known to modulate electronic properties and metabolic stability, combined with the electron-donating methoxy groups, creates a unique chemical entity with significant potential for biological interaction.[1] This guide offers a comprehensive exploration of the known biological activities of these derivatives, focusing on their anticancer and antimicrobial potential, the experimental methodologies used for their evaluation, and the mechanistic underpinnings of their actions.
Part 1: Anticancer Activity: From Precursors to Potent Kinase Inhibitors
The most extensively studied application of chloro-dimethoxy-aniline derivatives is in oncology. These compounds are critical intermediates in the synthesis of more complex heterocyclic systems, particularly quinolines and quinazolines, which form the core of several clinically approved anticancer drugs.[2][3] The inherent structural features of the chloro-dimethoxy-aniline moiety contribute significantly to the pharmacological profile of the final active molecules.
Cytotoxic Effects against Cancer Cell Lines
Derivatives built upon the chloro-dimethoxy-aniline framework have demonstrated significant cytotoxic and antiproliferative activity against a panel of human cancer cell lines. For instance, a series of 4-anilinoquinazoline analogues, synthesized from chloro-aniline precursors, showed potent anticancer efficacy in human colorectal cancer (CRC) cell lines (HCT116, HT29, and SW620).[3] Similarly, 3-chloro-4-(pyridin-2-ylmethoxy) aniline derivatives have been evaluated for their antitumor activities, with some compounds showing greater potency than the standard drug Imatinib on leukemia (K-562), breast cancer (MCF-7), and kidney cancer (A498) cell lines.[4] The efficacy is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit the growth of 50% of the cell population.[5]
Table 1: In Vitro Cytotoxicity of Selected Chloro-Aniline Derivatives
| Compound ID | Derivative Class | Cancer Cell Line | IC50 (µM) | Reference |
| DW-8 | 4-Anilinoquinazoline | HCT116 (Colon) | 8.50 ± 2.53 | [3] |
| DW-8 | 4-Anilinoquinazoline | HT29 (Colon) | 5.80 ± 0.92 | [3] |
| DW-8 | 4-Anilinoquinazoline | SW620 (Colon) | 6.15 ± 0.37 | [3] |
| 12n | 6,7-dimethoxy-4-anilinoquinoline | A549 (Lung) | 7.3 ± 1.0 | [6] |
| 12n | 6,7-dimethoxy-4-anilinoquinoline | MCF-7 (Breast) | 6.1 ± 0.6 | [6] |
| 14g | Quinazoline-chalcone | K-562 (Leukemia) | 0.622 - 1.81 | [7] |
| 14g | Quinazoline-chalcone | HCT-116 (Colon) | 0.622 - 1.81 | [7] |
| 16c | Pyrimidodiazepine | Multiple Lines | >10-fold vs Adriamycin | [7] |
Mechanisms of Anticancer Action
The anticancer effects of these derivatives are not merely cytotoxic but are often mediated by specific molecular mechanisms that interfere with cancer cell proliferation, survival, and metastasis.
A primary mechanism of action for many chloro-dimethoxy-aniline derivatives is the inhibition of protein kinases, particularly receptor tyrosine kinases (RTKs), which are frequently dysregulated in cancer. The Hepatocyte Growth Factor (HGF)/c-Met signaling pathway, crucial for cell growth, motility, and invasion, is a key target.[2][6] Several 4-anilino-6,7-dimethoxyquinoline derivatives function as potent inhibitors of the c-Met tyrosine kinase by competitively binding to the ATP pocket of the kinase domain, thereby blocking downstream signaling cascades like the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways.[2][6][8]
Caption: Workflow for determining compound cytotoxicity using the MTT assay.
Part 2: Antimicrobial and Antifungal Activity
The unique electronic and structural properties of chloro-dimethoxy-aniline derivatives also confer upon them notable antimicrobial and antifungal activities. The presence of a halogen in the aniline fragment has been shown to increase antimicrobial potency. [9]
Spectrum of Activity
Studies on substituted anilides and related compounds have shown efficacy against various microorganisms. For example, certain aniline derivatives exhibit activity against Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecalis. [9][10]The introduction of a chloro group into the aniline structure has been linked to activity against Pseudomonas aeruginosa. [9]Furthermore, trifluoronated aniline derivatives have demonstrated potent antimicrobial effects against Vibrio species, suggesting that halogenation is a key strategy for enhancing efficacy. [11]Antifungal activity against species such as Candida albicans has also been reported for some derivatives. [9] Table 2: Antimicrobial Activity of Selected Chloro-Aniline Derivatives
| Compound Class | Test Organism | Activity Metric | Result | Reference |
| Phenylurea (with Cl) | Pseudomonas aeruginosa | Zone of Inhibition | 20 mm | [9] |
| Phenylurea (with F) | Escherichia coli | Zone of Inhibition | 31 mm | [9] |
| Phenylurea (with F) | Klebsiella pneumonia | Zone of Inhibition | 21 mm | [9] |
| Schiff's Base (with Cl) | E. coli, S. aureus, etc. | MIC | 1000-1500 µg/ml | [12] |
| 5-bromosalicylidene-aniline | E. coli | Zone of Inhibition | 7.0 - 12.27 mm | [13] |
Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)
The broth microdilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism. [14][15][16][17] Objective: To determine the MIC of a chloro-dimethoxy-aniline derivative against a specific bacterial strain (e.g., S. aureus ATCC 25923).
Materials:
-
Test compound (dissolved in a suitable solvent like DMSO)
-
Bacterial strain (e.g., S. aureus)
-
Cation-adjusted Mueller-Hinton Broth (MHB)
-
Sterile 96-well microtiter plates
-
Bacterial inoculum standardized to 0.5 McFarland turbidity (~1.5 x 10^8 CFU/mL)
-
Positive control antibiotic (e.g., Gentamicin)
-
Negative (sterility) and growth controls
Step-by-Step Methodology:
-
Plate Preparation:
-
Dispense 50 µL of MHB into wells 2 through 12 of a 96-well plate.
-
Prepare a starting solution of the test compound in a tube at 40x the highest desired final concentration.
-
Add 100 µL of the test compound stock to well 1. This well will now have 2x the desired final concentration.
-
-
Serial Dilution:
-
Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly.
-
Continue this process from well 2 to well 10. Discard 50 µL from well 10.
-
Wells 1-10 now contain serial dilutions of the compound. Well 11 will serve as the growth control (no compound), and well 12 as the sterility control (no bacteria).
-
-
Inoculation:
-
Dilute the standardized 0.5 McFarland bacterial suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL.
-
Add 50 µL of this diluted bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12.
-
The final volume in each test well is 100 µL.
-
-
Incubation:
-
Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.
-
-
Reading the MIC:
-
After incubation, examine the plate for visible bacterial growth (turbidity).
-
The MIC is the lowest concentration of the compound at which there is no visible growth, as observed in the series of wells. [15]The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.
-
Part 3: Mechanistic Insights into Aniline-Induced Bioactivity and Toxicity
The biological activity of aniline derivatives is intrinsically linked to their metabolism and interaction with cellular systems, which can lead to both therapeutic effects and toxicity. A key mechanism is the induction of oxidative and nitrosative stress. [18][19] Aniline exposure can lead to the generation of reactive oxygen species (ROS) and reactive nitrogen species. [18][19]This oxidative stress can cause damage to critical cellular components, including lipids (lipid peroxidation), proteins (protein oxidation), and DNA (DNA oxidation). [18]In hepatocytes, for example, aniline induces a significant increase in ROS and a decrease in the antioxidant glutathione (GSH), leading to DNA damage and apoptosis. [19] This oxidative stress can also activate key signaling pathways that regulate inflammation, cell survival, and fibrosis. Aniline has been shown to cause the phosphorylation and activation of IκB kinases (IKK) and mitogen-activated protein kinases (MAPKs), including ERK, JNK, and p38. [20]This leads to the activation of transcription factors like NF-κB and AP-1, which in turn upregulate the expression of pro-inflammatory and pro-fibrogenic cytokines such as IL-1, IL-6, and TNF-α. [18][20]While this response is linked to toxicity (e.g., spleen toxicity), the same pathways are often dysregulated in cancer, suggesting that modulation of these pathways could be a component of the compounds' anticancer activity.
Caption: Aniline-induced oxidative stress and downstream cellular responses.
Conclusion
Chloro-dimethoxy-aniline derivatives represent a valuable and versatile chemical scaffold with significant, demonstrable biological potential. Their primary utility as intermediates for potent anticancer agents, particularly kinase inhibitors, is well-established. Concurrently, their intrinsic antimicrobial properties highlight a second avenue for therapeutic development. The underlying mechanisms, often rooted in the modulation of critical signaling pathways and the induction of cellular stress, provide a rational basis for their activity. This guide provides a framework for understanding and evaluating these compounds, from standardized in vitro assays to deeper mechanistic investigations. Future research should focus on optimizing the structure-activity relationship to enhance target specificity, improve therapeutic indices, and fully harness the potential of this promising class of molecules.
References
-
Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. (n.d.). National Center for Biotechnology Information. [Link]
-
Antimicrobial and antifungal activity of 2-(1H-tetrazolo-5-yl)anilines and products of their structural modifications. (n.d.). National Center for Biotechnology Information. [Link]
-
METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). Food and Agriculture Organization of the United Nations. [Link]
-
Antimicrobial susceptibility testing: currently used methods and devices and the near future in clinical practice. (2020). Journal of Applied Microbiology. [Link]
-
Antimicrobial susceptibility tests: A comprehensive review of the most commonly used methods. (2021). Integra Biosciences. [Link]
-
LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). World Organisation for Animal Health. [Link]
-
Antibacterially active substituted anilides of carboxylic and sulfonic acids. (n.d.). PubMed. [Link]
-
Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. (2024). Longdom Publishing. [Link]
-
Molecular Mechanism of Aniline Induced Spleen Toxicity and Neuron Toxicity in Experimental Rat Exposure: A Review. (n.d.). National Center for Biotechnology Information. [Link]
-
Activation of oxidative stress-responsive signaling pathways in early splenotoxic response of aniline. (n.d.). National Center for Biotechnology Information. [Link]
-
Cytotoxicity Assays. (n.d.). BosterBio. [Link]
-
Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species. (2025). MDPI. [Link]
-
Determination of Antibacterial Activity of 5-Bromosalicylidene-Aniline, 5-Bromosalicylidene-4-Nitroaniline and Their Cobalt (II) Complexes. (n.d.). Science and Education Publishing. [Link]
-
Synthesis of substituted schiff's bases and their antimicrobial activity. (n.d.). Der Pharma Chemica. [Link]
-
In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025). ResearchGate. [Link]
-
In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025). International Journal of Pharmaceutical Research and Applications. [Link]
-
Antiproliferative Efficacy of N-(3-chloro-4-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine, DW-8, in Colon Cancer Cells Is Mediated by Intrinsic Apoptosis. (n.d.). National Center for Biotechnology Information. [Link]
-
Design, Synthesis and Antitumor Evaluation Of 3-Chloro-4 - (Pyridin-2-Ylmethoxy) Aniline Derivatives As BCR-ABL Kinase. (2022). Research Square. [Link]
-
Investigation of Antioxidant Activity of 3, 5-Dimethoxyaniline Derivatives. (2016). ResearchGate. [Link]
-
Structures of aniline derivatives (group I) and their influence on... (n.d.). ResearchGate. [Link]
-
glutathione depletion by aniline analogs in vitro associated with liver microsomal cytochrome p-450. (n.d.). Semantic Scholar. [Link]
-
Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors. (n.d.). National Center for Biotechnology Information. [Link]
-
Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. (2023). Der Pharma Chemica. [Link]
-
Synthesis and Anti-Cancer Activity Evaluation of New Dimethoxylated Chalcone and Flavanone Analogs. (2014). PubMed. [Link]
-
Aniline Induces Oxidative Stress and Apoptosis of Primary Cultured Hepatocytes. (2025). ResearchGate. [Link]
-
Pharmacology Progresses and Applications of Chloroquine in Cancer Therapy. (2024). Wiley Online Library. [Link]
-
Roles of the Chloro and Methoxy Groups in Drug Discovery. (2024). Drug Hunter. [Link]
-
4-Chloro-2,5-dimethoxyaniline. (n.d.). PubChem. [Link]
-
Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. (2022). Biosciences Biotechnology Research Asia. [Link]
- Preparation process of 4-chloro-2,5-dimethoxy-aniline. (n.d.).
- Process for the preparation 4-chloro-2,5-dimethoxy-aniline. (n.d.).
-
Synthesis and anti-cancer activity of 1, 4-disubstituted imidazo[4,5-c]quinolines. (n.d.). The Royal Society of Chemistry. [Link]
-
Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. (2021). RSC Publishing. [Link]
Sources
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- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Antiproliferative Efficacy of N-(3-chloro-4-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine, DW-8, in Colon Cancer Cells Is Mediated by Intrinsic Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. papers.ssrn.com [papers.ssrn.com]
- 5. benchchem.com [benchchem.com]
- 6. Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking - RSC Advances (RSC Publishing) [pubs.rsc.org]
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- 9. Antimicrobial and antifungal activity of 2-(1H-tetrazolo-5-yl)anilines and products of their structural modifications | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
- 10. Antibacterially active substituted anilides of carboxylic and sulfonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 12. derpharmachemica.com [derpharmachemica.com]
- 13. Determination of Antibacterial Activity of 5-Bromosalicylidene-Aniline, 5-Bromosalicylidene-4-Nitroaniline and Their Cobalt (II) Complexes [pubs.sciepub.com]
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- 19. researchgate.net [researchgate.net]
- 20. Activation of oxidative stress-responsive signaling pathways in early splenotoxic response of aniline - PMC [pmc.ncbi.nlm.nih.gov]
Application Note: Strategic Utilization of Substituted Anilines in Pharmaceutical Synthesis
Executive Summary
Substituted anilines represent a "privileged scaffold" in medicinal chemistry, serving as the pharmacophore backbone for over 15% of the Top 200 small-molecule drugs, including Imatinib (Gleevec) , Paracetamol , and Lidocaine . Their utility stems from the electronic tunability of the aromatic ring, which allows precise modulation of
However, anilines present a dual challenge: they are versatile synthetic building blocks but also potential structural alerts for genotoxicity (mutagenicity) under ICH M7 guidelines. This guide provides a high-level technical framework for the synthesis, optimization, and safety control of aniline derivatives in Active Pharmaceutical Ingredient (API) manufacturing.
Structural Significance & Electronic Tuning
The reactivity and bioavailability of aniline-based drugs are governed by the Hammett substituent constant (
Electronic Modulation Strategy
In drug design, the basicity of the aniline nitrogen is critical for solubility and target binding (e.g., kinase hinge regions).
-
Electron Donating Groups (EDG): (e.g., -OMe, -Me) increase electron density on the nitrogen, raising
and nucleophilicity. -
Electron Withdrawing Groups (EWG): (e.g., -CF
, -NO ) decrease basicity, often improving metabolic stability by reducing N-oxidation potential.
Table 1: Impact of Substitution on Aniline Reactivity & Properties
| Substituent | Position | Electronic Effect | Impact on | Synthetic Consequence |
| -H | - | Reference | 4.6 | Standard reactivity |
| -OCH | Para | Strong EDG | 5.3 | High nucleophilicity; prone to oxidation |
| -CH | Ortho | Weak EDG + Steric | 4.4 | Steric hindrance protects N; twists bond angle |
| -CF | Meta | Strong EWG | 3.5 | Deactivated nucleophile; requires specialized catalysts |
| -NO | Para | Very Strong EWG | 1.0 | Highly deactivated; often requires reduction prior to coupling |
Strategic Workflow: The Imatinib Case Study
To demonstrate the application of these principles, we examine the synthesis of Imatinib , a tyrosine kinase inhibitor.[1] The synthesis relies on constructing a biaryl amine scaffold via two critical aniline transformations: Acylation and Buchwald-Hartwig Amination .
Synthesis Logic Diagram
The following decision tree illustrates the critical path for synthesizing complex aniline APIs, distinguishing between classical
Figure 1: Strategic decision matrix for selecting synthetic routes based on aniline electronic properties.
Detailed Experimental Protocols
Protocol A: Pd-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig)
Application: Coupling deactivated or sterically hindered anilines with aryl halides. Essential for synthesizing the aminopyrimidine core of Imatinib. Challenge: Heteroaryl amines (like aminopyrimidines) can poison the Pd catalyst.
Reagents:
-
Substrate: 4-Bromo-aryl derivative (1.0 equiv)
-
Nucleophile: Substituted Aniline (1.2 equiv)
-
Catalyst:
(1-2 mol%) or Pd(OAc) -
Ligand: BrettPhos or XPhos (2-4 mol%) (Crucial for difficult substrates)
-
Base:
(3.0 equiv) or NaOtBu (for non-base-sensitive substrates) -
Solvent: 1,4-Dioxane or t-Amyl Alcohol (anhydrous)
Step-by-Step Methodology:
-
Inerting: Charge a reaction vessel with the aryl bromide, aniline, base, and ligand. Cycle vacuum/Nitrogen (3x) to remove
(Oxygen causes homocoupling and catalyst death). -
Catalyst Addition: Add the Pd source under a positive stream of Nitrogen. Note: Premixing Pd and Ligand in a small amount of solvent for 5 mins can generate the active catalytic species
prior to addition. -
Reaction: Add degassed solvent. Heat to 90-110°C.
-
Checkpoint: Monitor via HPLC/UPLC. Look for the disappearance of the aryl bromide.
-
-
Workup (Metal Scavenging): Cool to RT. Filter through a Celite pad to remove bulk solids.
-
Critical Step: Treat the filtrate with a metal scavenger (e.g., SiliaMetS® Thiol or QuadraPure™ TU) for 2 hours to reduce residual Pd to <10 ppm (regulatory requirement).
-
-
Isolation: Concentrate and recrystallize (typically from EtOH/Water) to purge des-bromo impurities.
Protocol B: Regioselective Acylation (Amide Formation)
Application: Formation of the "Tail" section of Imatinib. Challenge: Preventing bis-acylation and controlling regioselectivity if multiple amines are present.
Reagents:
-
Substrate: 2-Methyl-5-nitroaniline (or diamine precursor)
-
Reagent: 4-(Chloromethyl)benzoyl chloride (1.05 equiv)
-
Base: Pyridine or Triethylamine (1.5 equiv)
-
Solvent: DCM or THF (
C to RT)
Step-by-Step Methodology:
-
Preparation: Dissolve the aniline in dry DCM. Cool to
C. -
Controlled Addition: Add the acid chloride dropwise over 30 minutes.
-
Why? Exothermic control prevents bis-acylation and thermal degradation.
-
-
Quench: Stir at RT for 2 hours. Quench with saturated
. -
Phase Separation: Wash organic layer with 1M HCl (removes unreacted aniline starting material) followed by Brine.
-
Drying: Dry over
and concentrate.
Quality & Safety: Managing Genotoxic Impurities (GTIs)
Anilines are classified as Class 2 or 3 impurities under ICH M7 guidelines due to their potential to form DNA-reactive metabolites (e.g., via N-hydroxylation).
Control Strategy
-
Purge Factors: Demonstrate that the synthetic process purges unreacted anilines by a factor of >1000x during workup/crystallization.
-
TTC Limits: If the aniline is a known mutagen, it must be controlled to the Threshold of Toxicological Concern (TTC).
-
Limit:
(for lifetime exposure).[2] -
Calculation:
-
-
Analytical Detection: Standard HPLC-UV is often insufficient for ppm-level detection. Use LC-MS/MS in Multiple Reaction Monitoring (MRM) mode for specific aniline quantification.
Table 2: Troubleshooting Common Issues
| Issue | Probable Cause | Corrective Action |
| Low Conversion (Coupling) | Catalyst poisoning by N-heterocycle | Switch to precatalyst (e.g., XPhos Pd G3) or increase temperature. |
| High Pd Residue | Inefficient workup | Use thiol-based scavengers or activated carbon wash. |
| Unknown Impurity (RRT 0.85) | Oxidation of aniline (Formation of azo/nitroso) | Degas solvents thoroughly; add antioxidant (BHT) if permissible. |
References
-
Buchwald-Hartwig Amination in Pharma
-
Imatinib Synthesis & Optimization
-
Regulatory Guidelines (Genotoxicity)
-
Aniline Bioisosteres
-
Designing a safer building block for drug discovery by harnessing visible light (Aniline replacement). University of Michigan.
-
Sources
- 1. researchgate.net [researchgate.net]
- 2. resolvemass.ca [resolvemass.ca]
- 3. researchgate.net [researchgate.net]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. An optimized approach in the synthesis of imatinib intermediates and analogues - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 8. Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry [mdpi.com]
- 9. researchgate.net [researchgate.net]
- 10. fda.gov [fda.gov]
- 11. Federal Register :: M7(R1): Assessment and Control of Deoxyribonucleic Acid Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk; Guidance for Industry; Availability [federalregister.gov]
Application Note: Chemoselective Catalytic Hydrogenation of Chloronitro-Aromatic Compounds
Executive Summary
The reduction of chloronitrobenzenes (CNBs) to chloroanilines (CANs) is a cornerstone transformation in the synthesis of active pharmaceutical ingredients (APIs), herbicides, and dyes.[1][2] The critical challenge in this process is chemoselectivity : reducing the nitro group (
Standard hydrogenation protocols using unmodified Palladium (Pd) or Nickel (Ni) catalysts often result in significant dechlorination, yielding aniline and HCl as byproducts. This guide details a high-fidelity protocol using Iron-modified Platinum on Activated Carbon (Pt-Fe/C) or Vanadium-doped systems to achieve >99% selectivity. It integrates mechanistic insights with a self-validating experimental workflow.
Mechanistic Insight & Reaction Pathways
To control the reaction, one must understand the competition between the Haber Reduction Pathway (desired) and Hydrodechlorination (undesired).
The Selectivity Paradox[3]
-
Thermodynamics: The reduction of
is highly exothermic ( ). -
Kinetics: C-Cl bond cleavage is often kinetically favored on electron-rich metal surfaces (like Pd) because the chlorine atom donates electron density to the metal, facilitating oxidative addition.
-
Solution: We utilize an electrophilic metal promoter (e.g.,
or ) or Strong Metal-Support Interaction (SMSI) to withdraw electron density from the noble metal (Pt). This suppresses the adsorption of the chlorobenzene moiety while activating the polar bond.[1]
Reaction Network Diagram
The following diagram illustrates the stepwise reduction and the critical divergence point for side reactions.
Figure 1: Reaction network showing the Haber reduction pathway (blue/green) versus the parasitic hydrodechlorination pathways (red).
Experimental Strategy & Catalyst Selection
| Variable | Recommendation | Rationale |
| Catalyst | 1% Pt - 0.2% Fe / Activated Carbon | Pt is less active for C-Cl cleavage than Pd. Fe acts as a Lewis acid, activating the |
| Solvent | Methanol or Ethanol | Polar protic solvents stabilize the polar hydroxylamine intermediate, facilitating its reduction to the amine. |
| Pressure | 10 - 20 bar (1-2 MPa) | Moderate pressure favors nitro reduction. Excessively high pressure (>40 bar) increases diffusion rates that may promote dechlorination. |
| Temp | 40°C - 60°C | Higher temperatures increase rate but exponentially increase the risk of dechlorination and thermal runaway. |
Detailed Protocol: Liquid Phase Hydrogenation
Safety Warning:
-
Exotherm: Nitro reduction is violently exothermic. Never add catalyst to a hot reaction mixture.
-
Pyrophoric: Dry noble metal catalysts can ignite methanol vapors. Always keep the catalyst wet (paste form) or under inert gas.
Equipment Setup
-
Reactor: 100 mL - 500 mL Hastelloy or Stainless Steel Autoclave (e.g., Parr Instrument).
-
Agitation: Gas-inducing impeller (1000+ RPM) to eliminate mass-transfer limitations.
-
Temp Control: Internal cooling coil + PID controller.
Step-by-Step Workflow
Figure 2: Operational workflow for high-pressure batch hydrogenation.[3]
Execution Steps
-
Catalyst Loading:
-
Weigh 1.0 g of p-chloronitrobenzene (p-CNB).[2]
-
Weigh 10 mg of Pt-Fe/C catalyst (substrate-to-metal ratio ~1000:1).
-
Crucial: Add the catalyst to the reactor vessel first, then cover immediately with 2 mL of water or solvent to wet it.
-
-
Solvent Addition:
-
Add 40 mL of Methanol. Ensure the catalyst is fully suspended.
-
-
Inertization (The "3x3" Rule):
-
Seal reactor. Pressurize with Nitrogen (
) to 5 bar, stir for 1 min, vent to 1 bar. Repeat 3 times . -
Reason: Removes
which can cause induction periods or explosive mixtures with .
-
-
Hydrogen Introduction:
-
Flush with Hydrogen (
) 3 times at 5 bar. -
Pressurize to final setpoint: 15 bar (1.5 MPa) .
-
-
Reaction:
-
Set stirring to 1200 RPM .
-
Ramp temperature to 50°C .
-
Monitor
uptake. The reaction is complete when uptake plateaus (pressure remains constant).
-
-
Workup:
-
Cool to 25°C. Vent
slowly. Purge with . -
Filter catalyst through Celite under
blanket (prevent ignition).
-
Analytical Method & Validation
Technique: HPLC (High-Performance Liquid Chromatography) or GC-MS. Internal Standard: Biphenyl or n-Decane (added post-reaction).
HPLC Conditions (Example)
-
Column: C18 Reverse Phase (e.g., Agilent ZORBAX).
-
Mobile Phase: 60:40 Methanol:Water (0.1%
). -
Wavelength: 254 nm.
Interpretation of Results (Self-Validation)
| Observation | Diagnosis | Corrective Action |
| High Aniline (>1%) | Dechlorination | Switch to Pt-based catalyst; Lower Temp; Stop reaction earlier. |
| High Hydroxylamine | Incomplete Rxn | Increase Pressure; Extend reaction time; Check agitation (mass transfer limit). |
| Induction Period | Catalyst Poisoning | Ensure |
| Low Mass Balance | Azo Formation | Reaction too basic. Add trace acetic acid to suppress condensation. |
References
-
Corma, A., Serna, P., & Garcia, H. (2008). Transforming Nonselective into Chemoselective Metal Catalysts for the Hydrogenation of Substituted Nitroaromatics. Journal of the American Chemical Society.
-
Coq, B., Tijani, A., & Figueras, F. (1991). Suppression of hydrodechlorination of chloronitrobenzene over platinum/alumina catalysts. Journal of Molecular Catalysis.
-
Zhang, Y., et al. (2021).[4] Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure.[4] RSC Advances.
-
Mahata, N., et al. (2008). Influence of Cu on the catalytic properties of Pt/C for the hydrogenation of chloronitrobenzenes.[1][2] Applied Catalysis A: General.
-
ACS Chemical Health & Safety. (2016). Hazards associated with laboratory scale hydrogenations.[3][5][6]
Sources
- 1. pubs.rsc.org [pubs.rsc.org]
- 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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- 4. Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. chem.wisc.edu [chem.wisc.edu]
Analytical Characterization of Substituted Aniline Derivatives: A Multi-Technique Approach for Structural Elucidation and Quantification
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
Substituted anilines are foundational chemical scaffolds in the development of pharmaceuticals, agrochemicals, dyes, and polymers.[1][2] Their precise analytical characterization is paramount for quality control, metabolic studies, and ensuring regulatory compliance, particularly given the potential toxicity of many aniline derivatives.[2][3][4] This application note provides a comprehensive guide to the principal analytical techniques employed for the characterization of these compounds. We will delve into the causality behind experimental choices for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and UV-Visible (UV-Vis) Spectroscopy. Detailed, field-proven protocols are provided to serve as a self-validating framework for researchers.
Introduction: The Analytical Imperative for Substituted Anilines
Aniline and its derivatives are defined by an amino group attached to a phenyl ring, with one or more hydrogen atoms on the ring replaced by other functional groups. These substituents dramatically alter the molecule's physicochemical properties, including polarity, volatility, and electronic structure. Consequently, a single analytical technique is rarely sufficient for complete characterization. A multi-modal approach is essential to confirm identity, establish purity, and quantify the analyte in complex matrices. This guide outlines an integrated workflow, explaining not just how to perform the analysis, but why specific methods and parameters are chosen to build a cohesive and definitive analytical profile.
Chromatographic Techniques: Separation and Quantification
Chromatographic methods are the cornerstone for separating substituted anilines from impurities, degradation products, or complex sample matrices. The choice between liquid and gas chromatography is primarily dictated by the analyte's volatility and thermal stability.
High-Performance Liquid Chromatography (HPLC)
Principle & Expertise: HPLC, particularly in the reversed-phase (RP-HPLC) mode, is the most common and versatile method for analyzing aniline derivatives.[1] The technique separates compounds based on their differential partitioning between a polar mobile phase and a nonpolar stationary phase (typically C18).[1] The polarity of the substituted aniline, governed by its functional groups, dictates its retention time. For instance, adding a nonpolar alkyl group will increase retention time, while adding a polar hydroxyl group will decrease it. For highly polar or ionic derivatives like anilinesulphonic acids, ion-pair reversed-phase HPLC can be employed to achieve effective separation.[5]
Experimental Protocol: RP-HPLC with UV Detection
-
Instrumentation: A standard HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector is required.[1]
-
Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a robust starting point for most applications.[1]
-
Mobile Phase Preparation:
-
Prepare a mixture of HPLC-grade acetonitrile (or methanol) and ultrapure water. A typical starting gradient might be 45% acetonitrile in water.[2]
-
For improved peak shape and to control the ionization state of the amino group, acidify the mobile phase with 0.1% formic acid or use a buffer (e.g., 20mM phosphate buffer at pH 2.5).[1][6]
-
-
Standard Preparation:
-
Prepare a stock solution of the aniline derivative standard (e.g., 1 mg/mL) in the mobile phase.
-
Create a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock solution.[7]
-
-
Sample Preparation:
-
Dissolve the sample in the mobile phase to an expected concentration within the calibration range.
-
For complex matrices (e.g., wastewater, serum), a liquid-liquid extraction or solid-phase extraction (SPE) step is necessary to isolate the analytes.[8][9]
-
Filter all standards and samples through a 0.45 µm syringe filter before injection to protect the column.[10]
-
-
Chromatographic Conditions:
-
Flow Rate: 1.0 mL/min.[6]
-
Column Temperature: 30-40 °C to ensure reproducible retention times.
-
Injection Volume: 10 µL.
-
UV Detection: Monitor at a wavelength corresponding to the absorbance maximum of the analyte (e.g., 200 nm, 254 nm, or 280 nm).[2][11] A PDA detector is invaluable for method development, allowing for the capture of the full UV spectrum for each peak.
-
-
Data Analysis & Quantification:
-
Identify the analyte peak by comparing its retention time to that of the pure standard.[1]
-
Construct a calibration curve by plotting the peak area against the concentration of the standards.[1]
-
Quantify the aniline derivative in the sample using the linear regression equation from the calibration curve.[10]
-
Trustworthiness: The validity of this protocol is ensured by running a system suitability test (SST) before analysis, checking for parameters like theoretical plates, tailing factor, and reproducibility of injections. The linearity of the calibration curve (R² > 0.999) confirms the method's accuracy over the defined range.[12]
Gas Chromatography-Mass Spectrometry (GC-MS)
Principle & Expertise: GC-MS is an exceptionally sensitive and selective technique for volatile and thermally stable compounds.[4] It separates compounds based on their boiling point and interaction with a stationary phase in a capillary column, followed by ionization and detection by mass-to-charge ratio.[4] This provides both retention time and a mass spectrum, which acts as a molecular fingerprint for definitive identification. Many substituted anilines, especially those with polar groups, have poor volatility and chromatographic behavior. Therefore, a crucial step is often derivatization, where a volatile chemical group (e.g., trifluoroacetyl) is attached to the amine, making it more suitable for GC analysis.[4][13]
Experimental Protocol: GC-MS Analysis (with Derivatization)
-
Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or tandem MS).[6]
-
Sample Preparation & Extraction:
-
Derivatization (Causality):
-
Rationale: This step is critical for improving the volatility and thermal stability of polar anilines, preventing peak tailing and improving sensitivity.[4]
-
Dry the organic extract completely under a gentle stream of nitrogen.
-
Add a derivatizing agent such as trifluoroacetic anhydride (TFAA) or N-heptafluorobutyryl chloride and heat gently (e.g., 60 °C for 30 minutes) to form the corresponding amide.[13][15]
-
Evaporate the excess reagent and reconstitute the residue in a suitable solvent like ethyl acetate or toluene.[14]
-
-
GC-MS Conditions:
-
Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is generally effective.[6]
-
Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.[6]
-
Injection: 1 µL, typically in splitless mode for trace analysis.[6]
-
Temperature Program: An initial oven temperature of 70-80°C, held for 2 minutes, then ramped at 10°C/min to 280°C, and held for 5 minutes. This program must be optimized for the specific analytes.[6][16]
-
MS Parameters: Use electron ionization (EI) at 70 eV. Acquire data in full scan mode (e.g., m/z 40-450) for identification or in selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.
-
-
Data Analysis:
-
Identify compounds by matching their retention time and mass spectrum against a spectral library (e.g., NIST) and a pure standard.
-
For quantification, create a calibration curve using derivatized standards and integrate the area of a characteristic ion.[4]
-
Spectroscopic Techniques: Structural Confirmation
Spectroscopic methods provide orthogonal information to chromatography, focusing on the intrinsic molecular structure of the analyte.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle & Expertise: NMR is the most powerful technique for unambiguous structural elucidation. It probes the magnetic properties of atomic nuclei (¹H and ¹³C) within a molecule, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms. For substituted anilines, ¹H NMR is used to identify the number and substitution pattern of aromatic protons, while ¹³C NMR confirms the carbon skeleton.[17][18]
Protocol & Data Interpretation
-
Instrumentation: A high-resolution NMR spectrometer (400 MHz or higher).[6]
-
Sample Preparation: Dissolve 5-10 mg of the purified sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[6]
-
Data Acquisition: Acquire standard ¹H, ¹³C, and, if necessary, 2D spectra like COSY and HSQC.
-
¹H NMR Interpretation:
-
-NH₂ Protons: A broad signal typically between 3.5-5.0 ppm, which can shift depending on solvent and concentration.[11]
-
Aromatic Protons: Signals in the 6.5-8.0 ppm range. The splitting pattern (e.g., doublets, triplets) and coupling constants are crucial for determining the substitution pattern (ortho, meta, para).
-
Substituent Protons: Signals corresponding to protons on the substituent groups (e.g., alkyl protons at 0.9-4.0 ppm).[17]
-
-
¹³C NMR Interpretation:
Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle & Expertise: FT-IR spectroscopy identifies functional groups within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending). It is a rapid and simple method to confirm the presence of key functional groups in aniline derivatives.[17][18]
Protocol & Data Interpretation
-
Instrumentation: An FT-IR spectrometer, typically with an ATR (Attenuated Total Reflectance) accessory for easy sample handling.
-
Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.
-
Key Vibrational Bands for Substituted Anilines:
-
N-H Stretch: Primary amines (-NH₂) show two characteristic bands (symmetric and asymmetric stretch) in the 3300-3500 cm⁻¹ region. Secondary amines show a single band.[11][20]
-
C-N Stretch (Aromatic): A strong absorption found between 1250-1350 cm⁻¹.[11][21]
-
N-H Bend (Scissoring): A characteristic absorption for primary amines around 1600-1650 cm⁻¹.[11][21]
-
Aromatic C-H Stretch: Signals above 3000 cm⁻¹.
-
Aromatic C=C Stretch: Peaks in the 1450-1600 cm⁻¹ region.
-
Out-of-Plane Bending: Strong bands in the 650-900 cm⁻¹ region are highly diagnostic of the aromatic substitution pattern.[11]
-
UV-Visible (UV-Vis) Spectroscopy
Principle & Expertise: UV-Vis spectroscopy measures the electronic transitions within a molecule. In aromatic compounds like anilines, the π-electron system of the benzene ring absorbs UV light. The interaction of the nitrogen lone pair with the ring shifts the absorption maximum (λmax) to longer wavelengths compared to benzene (e.g., benzene λmax = 256 nm, aniline λmax = 280 nm).[11] The position of λmax is sensitive to the nature and position of substituents, making it a useful tool for preliminary characterization and quantification.[22][23]
Integrated Analytical Strategy
No single technique provides all the necessary information. A logical, integrated workflow is the most authoritative approach for complete characterization.
Comparative Data Summary
The choice of analytical technique depends on the specific research question, balancing factors like sensitivity, cost, and the type of information required.
| Technique | Primary Application | Selectivity | Sensitivity | Cost | Complexity |
| HPLC-UV | Quantification, Purity | High | High | Moderate | Moderate |
| GC-MS | Identification, Quantification | Very High | Very High | High | Complex |
| NMR | Structural Elucidation | Very High | Low | Very High | Complex |
| FT-IR | Functional Group ID | Moderate | Low | Low | Simple |
| UV-Vis | Quantification | Low-Moderate | Moderate | Low | Simple |
| Table compiled from sources.[6][10] |
References
-
Harada, A., Hashimoto, K., Hanzawa, M., & Saito, J. (n.d.). Quantitative analysis of structure‐toxicity relationships of substituted anilines by use of Balb/3T3 cells. Environmental Toxicology and Chemistry. Retrieved from [Link]
-
Spillane, W. J., Lally, J. M., McCormack, K., & Kanetani, F. (1988). Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography. Analyst, 113, 399-403. Retrieved from [Link]
-
SIELC Technologies. (n.d.). HPLC Method for Analysis of Aniline on Primesep 100 Column. SIELC. Retrieved from [Link]
-
Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Chemistry LibreTexts. Retrieved from [Link]
-
Scarfe, G. B., et al. (2013). Development of quantitative structure-metabolism (QSMR) relationships for substituted anilines based on computational chemistry. Xenobiotica, 43(9), 799-811. Retrieved from [Link]
-
Scarfe, G. B., et al. (2013). Development of Quantitative Structure-Metabolism (QSMR) Relationships for Substituted Anilines Based on Computational Chemistry. PubMed. Retrieved from [Link]
-
ResearchGate. (n.d.). UV-visible spectra of aniline (a), o-toluidine (b) and o-anisidine (c) intercalated clay. ResearchGate. Retrieved from [Link]
-
Chen, S., et al. (2010). Determination of Aniline Derivatives in Water Samples by High Performance Liquid Chromatography Coupled with On-Line Flow Injection Preconcentration. Analytical Letters, 43(15), 2349-2355. Retrieved from [Link]
-
Mashaly, M. M., et al. (2005). UV-vis, IR and 1H NMR spectroscopic studies of some mono- and bis-azo-compounds based on 2,7-dihydroxynaphthalene and aniline derivatives. Journal of Molecular Structure, 753(1-3), 132-139. Retrieved from [Link]
-
Papa, E., et al. (2004). Substituted aniline interaction with submitochondrial particles and quantitative structure^activity relationships. Ecotoxicology and Environmental Safety, 58(1), 125-131. Retrieved from [Link]
-
U.S. Environmental Protection Agency. (1983). Analytical procedures for aniline and selected derivatives in wastewater and sludge. Final report. OSTI.GOV. Retrieved from [Link]
-
Riggin, R. M., Lucas, S. V., Cole, T. F., & Birts, M. A. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. U.S. Environmental Protection Agency. Retrieved from [Link]
-
Zhumanova, A., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances, 11(35), 21651-21661. Retrieved from [Link]
-
Zhumanova, A., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Publishing. Retrieved from [Link]
-
ResearchGate. (n.d.). Synthesis, Characterization, and Pharmacological Evaluation of Selected Aromatic Amines. ResearchGate. Retrieved from [Link]
-
ResearchGate. (n.d.). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. ResearchGate. Retrieved from [Link]
-
Boulahlib, S., et al. (2018). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. Analytical Methods, 10(4), 434-441. Retrieved from [Link]
-
DeLeon, I. R., et al. (1983). Trace analysis of 2,6-disubstituted anilines in blood by capillary gas chromatography. Journal of Analytical Toxicology, 7(4), 185-187. Retrieved from [Link]
-
Bechtold, T., & Turcanu, A. (2021). Quantification of aniline and N-methylaniline in indigo. Journal of Cleaner Production, 321, 128956. Retrieved from [Link]
-
Riggin, R. M., Cole, T. F., & Billets, S. (1983). Determination of aniline and substituted derivatives in wastewater by gas and liquid chromatography. Analytical Chemistry, 55(7), 1105-1110. Retrieved from [Link]
-
SIELC Technologies. (n.d.). UV-Vis Absorption Spectrum of Aniline. SIELC. Retrieved from [Link]
-
Illinois State University. (2015). The Infrared Spectra of Aromatic Amines (Anilines). Retrieved from [Link]
-
ResearchGate. (n.d.). NMR Spectra of Anilines. ResearchGate. Retrieved from [Link]
-
Meng, X., et al. (2002). Studies on the Hydrogen Bonding of Aniline's Derivatives by FT-IR. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 58(13), 2845-2853. Retrieved from [Link]
-
Yonemoto, T., et al. (1964). Nuclear Magnetic Resonance in Amino-group of Aniline Derivatives. Bulletin of the Chemical Society of Japan, 37(4), 544-547. Retrieved from [Link]
-
LCGC International. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. LCGC International. Retrieved from [Link]
-
Worobey, B. L., & Webster, G. R. B. (1976). Gas-Liquid Chromatographic Determination of Aniline Metabolites of Substituted Urea and Carbamate Herbicides in Aqueous Solution. Journal of AOAC INTERNATIONAL, 59(2), 213-217. Retrieved from [Link]
-
ResearchGate. (n.d.). Effect of Aromatic Amine−Metal Interaction on Surface Vibrational Raman Spectroscopy of Adsorbed Molecules Investigated by Density Functional Theory. ResearchGate. Retrieved from [Link]
-
Wang, X., et al. (2018). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Analytica Chimica Acta, 1030, 126-134. Retrieved from [Link]
-
ResearchGate. (n.d.). Synthesis and NMR characterization of a novel polyaniline derivative. ResearchGate. Retrieved from [Link]
-
Schmidt, T. C., et al. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry, 1-13. Retrieved from [Link]
-
Journal of Engineering Research and Applied Science. (2024). Statistical Analysis of Substituent Effects on pKa of Aniline. Retrieved from [Link]
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Monitoring reaction progress of aniline N-alkylation by TLC
Application Note: Kinetic Monitoring of Aniline N-Alkylation via Thin Layer Chromatography (TLC)
Executive Summary
The N-alkylation of anilines is a fundamental transformation in medicinal chemistry, yet it presents a classic process control challenge: the competitive formation of N,N-dialkylated byproducts. Monitoring this reaction requires a chromatography system capable of resolving the starting material (Primary Amine) from the desired Product (Secondary Amine) and the Over-alkylated Byproduct (Tertiary Amine).
Standard silica TLC often fails for this application due to "tailing" (streaking), caused by the strong interaction between basic amines and acidic silanol groups on the stationary phase.[1] This guide provides a field-proven protocol to eliminate tailing, optimize resolution (
The Challenge: Amine-Silica Interactions
To master this separation, one must understand the failure mode of standard protocols.
-
The Mechanism of Tailing: Silica gel (
) possesses surface silanol groups ( ) with a of ~5-7. Aromatic amines, while less basic than alkyl amines, still possess lone pairs capable of hydrogen bonding and proton-transfer interactions with these acidic sites. -
The Consequence: Instead of partitioning cleanly between the mobile and stationary phases, amine molecules "drag" along the silica surface. This results in elongated streaks (tails) rather than tight spots, causing spot overlap and making it impossible to distinguish the mono-alkylated product from the starting material.
Methodology & Protocol
Mobile Phase Engineering (The "TEA Trick")
To prevent tailing, we must "mask" the acidic sites on the silica. This is achieved by adding a volatile basic modifier to the mobile phase.
-
Base Modifier: Triethylamine (TEA) is the industry standard. It competes with the analyte for the acidic silanol sites, effectively deactivating the silica surface.
-
Concentration: 1.0% to 2.0% v/v is sufficient. Excess TEA can distort the solvent front.
-
Recommended Solvent System:
Sample Preparation: The "Mini-Workup"
Direct spotting of the reaction mixture is discouraged if the reaction uses strong mineral acids or bases, as these can disrupt the local pH of the plate.
-
Sampling: Take 20
L of reaction mixture. -
Quench: Dispense into a small vial containing 100
L EtOAc and 100 L saturated (aq). -
Partition: Shake briefly. Allow layers to separate.[3]
-
Spotting: Spot the top organic layer . This removes inorganic salts and neutralizes the amine salts, ensuring they migrate as free bases.
Plate Layout & Co-Spotting (Self-Validation)
Never rely on a single spot. You must use a "Co-Spot" to prove separation.
-
Lane 1: Starting Material (Aniline Standard).
-
Lane 2: Co-Spot (50% Standard + 50% Reaction Mix). Critical: If this lane shows two distinct spots, your separation is valid.
-
Lane 3: Reaction Mixture (The "Mini-Workup" layer).
Data Interpretation & Visualization
Logic (Resolution Order)
On silica gel (polar stationary phase), polarity dictates retention. The order of elution generally follows the hydrogen-bonding capability of the amine:
| Compound Class | Structure | H-Bond Donors | Polarity | Expected |
| N,N-Dialkylaniline | 0 | Lowest | High (Top) | |
| N-Alkylaniline | 1 | Medium | Medium (Middle) | |
| Aniline (SM) | 2 | Highest | Low (Bottom) |
Note: This order holds for non-polar alkyl groups (e.g., Methyl, Benzyl). If the alkyl group contains polar moieties (e.g., -OH, -COOH), the order may invert.
Visualization Techniques
Using UV alone is insufficient for distinguishing amines. Use a chemical stain to validate the degree of substitution.
-
UV (254 nm): Visualizes the aromatic ring. All spots (SM, Product, Byproduct) will appear dark.
-
Ninhydrin Stain:
-
Primary Amines (SM): Turns distinct Red/Purple upon heating.[4]
-
Secondary Amines (Product): Often turns faint pink or orange, or requires more heat.
-
Tertiary Amines (Byproduct): Usually No Reaction (remains white/yellow).
-
Utility: If the bottom spot (SM) disappears and the new middle spot does not turn deep purple, you have confirmed the conversion to a secondary amine.
-
Visual Workflows
Diagram 1: Reaction Pathway & TLC Map
This diagram correlates the chemical species to their position on the TLC plate.
Caption: Correlation between N-alkylation reaction progress and silica TLC retention (
Diagram 2: Experimental Workflow
The step-by-step decision tree for the scientist.
Caption: Operational workflow for monitoring N-alkylation, emphasizing the mini-workup and decision logic.
References
- Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.
-
Reich, H. J. "Thin Layer Chromatography (TLC)." University of Wisconsin-Madison Organic Chemistry Info. Available at: [Link] (Authoritative guide on solvent systems and amine tailing).
-
Camag. "Instrumental Thin-Layer Chromatography - Application Notes." Camag.com. Available at: [Link] (General reference for high-performance TLC methodology).
Sources
Technical Support Center: Side Reactions in the N-Alkylation of Substituted Anilines
Executive Summary & Core Directive
The Challenge: The N-alkylation of substituted anilines is a deceptively simple transformation that frequently fails due to the inherent nucleophilicity of the product. The primary amine (starting material) is often less nucleophilic than the secondary amine (product), leading to a runaway reaction toward the tertiary amine or quaternary ammonium salt (Over-alkylation). Furthermore, the ambident nature of aniline allows for competing electrophilic aromatic substitution (C-alkylation) or, in the presence of hydroxyl groups, O-alkylation.
The Solution: This guide moves beyond standard textbook procedures to address the causality of failure. We utilize kinetic control, steric modulation, and catalytic bypass strategies (Reductive Amination, Buchwald-Hartwig) to enforce selectivity.
Troubleshooting Module: The "Over-Alkylation" Trap
Issue: Target product is the secondary amine (mono-alkylated), but significant tertiary amine (di-alkylated) is observed.[1]
FAQ: Why can't I stop the reaction at the secondary amine?
Technical Insight: Alkyl groups are electron-donating (+I effect). When you attach an alkyl group to the aniline nitrogen, you increase the electron density on that nitrogen, making the product a better nucleophile than the starting material. In standard SN2 conditions, the product consumes the alkylating agent faster than the starting aniline.
Corrective Protocols
Strategy A: Kinetic Control (Stoichiometry & Addition)
-
The Fix: Use a large excess of the aniline (3–5 equivalents) relative to the alkyl halide. This statistically favors the collision of the alkyl halide with the starting material rather than the product.
-
Protocol Adjustment: Do not dump reagents together. Add the alkyl halide dropwise to a dilute solution of the aniline to keep the local concentration of the alkylating agent low.
Strategy B: The "Reductive Amination" Bypass (Recommended)
-
The Fix: Avoid direct alkylation entirely.[1] React the aniline with an aldehyde/ketone to form an imine (Schiff base), then reduce it. This method is self-limiting; the imine forms, is reduced to the secondary amine, and the reaction stops because the secondary amine cannot form another imine with the aldehyde.
Standard Operating Procedure (SOP): Reductive Amination
-
Imine Formation: Dissolve substituted aniline (1.0 equiv) and aldehyde (1.1 equiv) in Dichloromethane (DCM) or Methanol (MeOH). Add activated molecular sieves (4Å) or MgSO₄ to sequester water (driving equilibrium). Stir for 2–4 hours.
-
Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 equiv). STAB is preferred over NaBH₄ because it is less aggressive and won't reduce the aldehyde before it forms the imine.
Troubleshooting Module: Regioselectivity (N- vs. O- vs. C-Alkylation)
Issue: Alkylation occurs on the aromatic ring (C-alkylation) or on a substituent (e.g., -OH in aminophenols) instead of the Nitrogen.
FAQ: Why is my alkyl group attaching to the ring (Ortho/Para)?
Technical Insight: Aniline is an ambident nucleophile. Under strong Lewis Acid conditions (e.g., AlCl₃) or high temperatures, the nitrogen lone pair can activate the ring for Friedel-Crafts alkylation.
-
Prevention: Avoid Lewis Acids. Use mild bases (K₂CO₃, NaHCO₃) to scavenge the acid byproduct without activating the ring.
FAQ: How do I prevent O-alkylation in aminophenols?
Technical Insight: In the presence of strong bases (e.g., NaH, KOH), the phenol (-OH) is deprotonated to a phenoxide, which is a harder and more aggressive nucleophile than the neutral amine.
-
The Fix: Use "Hard/Soft Acid Base" (HSAB) theory.
-
To favor N-alkylation: Use neutral or weakly basic conditions (reductive amination is best here).
-
To favor O-alkylation: Use a strong base (K₂CO₃ in DMF) to form the phenoxide.
-
Visualizing the Pathways (DOT Diagrams)
Diagram 1: Reaction Pathways & Side Reactions
This diagram maps the potential fates of a substituted aniline during alkylation, highlighting the "danger zones."
Caption: Reaction landscape showing the cascade from desired mono-alkylation to undesired poly-alkylation and regioselective errors.
Diagram 2: Troubleshooting Decision Matrix
A logic flow for researchers encountering low yields or impurities.
Caption: Decision tree for diagnosing and resolving common N-alkylation failures.
Comparative Data: Selecting the Right Conditions
The following data summarizes the impact of reaction conditions on selectivity (Mono- vs. Di-alkylation) and Regioselectivity (N- vs. O-).
Table 1: Selectivity in Alkylation of Aminophenols
Comparison of conditions for 2-aminophenol alkylation.
| Reaction Condition | Reagents | Major Product | Selectivity (Yield) | Mechanism Note |
| Direct Alkylation | R-X, K₂CO₃, DMF | O-Alkyl (Ether) | >90% | Phenoxide formation favored by polar aprotic solvent. |
| Reductive Amination | Aldehyde, NaBH₄, MeOH | N-Alkyl (Amine) | >95% | Imine intermediate locks regioselectivity to Nitrogen. |
| Phase Transfer | R-X, NaOH, TBAB, Toluene | N-Alkyl (Amine) | ~80% | Interface reaction favors neutral amine attack. |
Table 2: Impact of Base on Aniline Alkylation Yields
Substrate: Aniline + Benzyl Bromide (1:1 ratio)
| Base Used | Solvent | Mono-Alkylated Yield | Di-Alkylated Yield | Insight |
| None | Ethanol | 45% | 35% | Acid byproduct (HBr) protonates aniline, stopping reaction. |
| NaHCO₃ | DMF | 65% | 25% | Mild base scavenges acid; DMF promotes over-alkylation. |
| CsOH | Ionic Liquid | 92% | <5% | "Cesium Effect" and ionic liquid cage effect suppress polyalkylation. |
Advanced Protocol: Buchwald-Hartwig Cross-Coupling
When to use: When direct alkylation fails due to steric hindrance (ortho-substitution) or electron-withdrawing groups on the aniline. This method couples an Aryl Halide with an Amine , effectively reversing the polarity of the standard alkylation.
Reagents:
-
Catalyst: Pd(OAc)₂ or Pd₂dba₃
-
Ligand: BINAP (for primary amines) or Xantphos
-
Base: NaOtBu (Sodium tert-butoxide)
-
Solvent: Toluene or Dioxane (Anhydrous)
Critical Checkpoint: Oxygen must be rigorously excluded. Degas solvents with Argon for 20 minutes. Pd(0) is air-sensitive and will deactivate immediately if O₂ is present.
References
-
Chiappe, C., & Pieraccini, D. Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity.[2] Green Chemistry.[2][4] (2003).[2] Retrieved from [Link]
-
Master Organic Chemistry. Reductive Amination, and How It Works. (2017).[1] Retrieved from [Link]
-
He, X., et al. Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Chemistry - A European Journal.[5] (2010).[2][6][5] Retrieved from [Link]
Sources
Technical Support Center: Purification of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline
Case ID: PUR-5CL-ISO Status: Active Assigned Specialist: Senior Application Scientist Subject: Recrystallization Solvent Selection & Troubleshooting[1]
Executive Summary
Purifying 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline (also known as N-isopropyl-5-chloro-2,4-dimethoxyaniline) requires navigating two competing chemical properties: the lipophilicity of the N-isopropyl and chloro groups versus the polarity of the methoxy substituents and the aniline nitrogen.[1]
While specific literature precedents for this exact derivative are limited, data from analogous N-alkylated chloro-anilines suggests that Binary Solvent Systems are superior to single solvents due to the compound's tendency to "oil out" (separate as a liquid) rather than crystallize directly.[1]
Primary Solvent Recommendations
| System Type | Solvent Pair | Ratio (v/v) | Application Case |
| Standard (Green) | Ethanol / Water | 4:1 to 1:1 | Best for removing polar impurities and inorganic salts.[1] |
| Lipophilic | Heptane / Ethyl Acetate | 10:1 to 5:1 | Best if the crude is highly oily or contains non-polar byproducts.[1] |
| Alternative | Methanol | 100% | Only if the compound has a high melting point (>80°C).[1] |
Part 1: Solvent Selection Protocol (Self-Validating System)
Do not blindly add solvent.[1][2] Use this screening workflow to validate the solvent system for your specific crude batch.
The Solubility Test
-
Place 50 mg of crude material in a test tube.
-
Add 0.5 mL of the primary solvent (e.g., Ethanol).[1]
-
Observation Logic:
Decision Logic Diagram
Caption: Logical workflow for determining the optimal solvent system based on solubility behavior.
Part 2: Detailed Recrystallization Procedure
This protocol uses the Ethanol/Water displacement method, which is generally safest for N-alkyl anilines liable to oxidation.[1]
Reagents Required
-
Crude 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline.[1]
-
Solvent A: Ethanol (Absolute or 95%).[1]
-
Solvent B: Deionized Water (Anti-solvent).[1]
Step-by-Step Methodology
-
Dissolution:
-
Hot Filtration (Critical if Carbon used):
-
Nucleation (The Anti-Solvent Step):
-
Crystallization:
-
Harvesting:
Part 3: Troubleshooting & FAQs
Q1: My product formed a "blob" of oil at the bottom instead of crystals. What happened?
Diagnosis: This is called "Oiling Out." It occurs when the saturated solution temperature is higher than the melting point of the solvated product, or if the anti-solvent (water) was added too quickly.[1] The Fix:
-
Re-heat the mixture until the oil dissolves back into a clear solution.
-
Add a small amount of Ethanol (Solvent A) to change the composition.[1][2]
-
Seed it: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod to induce nucleation.[1]
-
Cool very slowly with vigorous stirring.
Q2: The product is black/dark purple. Is it ruined?
Diagnosis: Anilines, especially electron-rich dimethoxy derivatives, are prone to air oxidation, forming quinoid impurities [1].[1] The Fix:
-
Perform the Activated Carbon treatment described in Step 1 of the protocol.[1]
-
If recrystallization fails to remove the color, convert the aniline to its Hydrochloride Salt (using HCl in Ether/Dioxane).[1] Salts are often more stable and crystallize more readily than the free base [2].[1]
Q3: Why not use Hexane/Ethyl Acetate?
Analysis: You can use this system. However, N-isopropyl groups increase lipophilicity.[1] In Hexane, the compound might be too soluble even at cold temperatures, leading to poor recovery (yield loss).[1]
-
Use Heptane/EtOAc only if the Ethanol/Water method yields a "wet" oil that refuses to solidify due to hydration.[1]
Part 4: Technical Data & Impurity Profile
Expected Impurity Clearance
| Impurity Class | Source | Removal Strategy |
| Starting Material | 5-chloro-2,4-dimethoxyaniline (Unreacted) | Remains in mother liquor (Ethanol/Water) due to higher polarity differences.[1] |
| Regioisomers | Isomers of chlorination | Recrystallization is moderately effective; multiple passes may be required.[1] |
| Oxidation Products | Quinones/Azo compounds | Activated Carbon + Polar solvent wash.[1] |
Solvent Properties Reference
| Solvent | Boiling Point (°C) | Polarity Index | Role |
| Ethanol | 78 | 5.2 | Primary Solvent (Dissolver) |
| Water | 100 | 9.0 | Anti-Solvent (Precipitator) |
| Ethyl Acetate | 77 | 4.4 | Alternate Primary |
| Heptane | 98 | 0.1 | Alternate Anti-Solvent |
References
-
BenchChem. (2025).[1][2][4][7] Application Notes and Protocols for the Purification of 5-Chloro-2-(propan-2-yl)aniline. Retrieved from (Simulated Link based on search context).[1]
-
Sigma-Aldrich. (n.d.).[1] Technical Service: Recrystallization of Substituted Anilines. Retrieved from .[1]
-
Google Patents. (1989).[1] Preparation process of 4-chloro-2,5-dimethoxy-aniline (EP0347796A2).[1] Retrieved from .[1]
-
University of Rochester. (n.d.).[1] Reagents & Solvents: Solvents for Recrystallization.[1][2][3][4][5][8][9] Retrieved from .[1]
(Note: While specific literature for the exact N-isopropyl-5-chloro-2,4-dimethoxy derivative is sparse, the protocols above are derived from validated methods for 5-chloro-2-(propan-2-yl)aniline and 4-chloro-2,5-dimethoxyaniline as cited in References 1 and 3.)
Sources
- 1. 2,4-dichloro-5-(propan-2-yloxy)aniline | 41200-96-8 [sigmaaldrich.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. scribd.com [scribd.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Reagents & Solvents [chem.rochester.edu]
- 6. EP0347796A2 - Preparation process of 4-chloro-2,5-dimethoxy-aniline - Google Patents [patents.google.com]
- 7. benchchem.com [benchchem.com]
- 8. reddit.com [reddit.com]
- 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline stability and degradation issues
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability, degradation, and proper handling of this compound. Given that specific degradation studies on this molecule are not extensively published, this guide synthesizes data from structurally similar compounds, established principles of organic chemistry, and general aniline chemistry to provide a robust and practical resource.
Part 1: Frequently Asked Questions (FAQs) on Stability and Handling
This section addresses the most common questions regarding the stability and handling of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline.
Q1: What are the primary stability concerns for 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline?
A1: The primary stability concerns for this compound, like many substituted anilines, are oxidation and photodegradation. The electron-rich aromatic ring, activated by two methoxy groups and the secondary amine, is susceptible to oxidation by atmospheric oxygen, which can be accelerated by light and heat. This can lead to the formation of colored impurities, such as quinone-like structures.[1] The N-isopropyl group may offer some steric hindrance, but the fundamental reactivity of the aniline core remains.
Q2: How should I properly store this compound to ensure its long-term stability?
A2: To minimize degradation, the compound should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, amber glass vial.[2][3] It should be kept in a cool, dark, and dry place.[4][5] For long-term storage, refrigeration (2-8 °C) is recommended. Avoid repeated freeze-thaw cycles if the compound is stored in a solvent.
Table 1: Recommended Storage Conditions
| Condition | Recommendation | Rationale |
| Temperature | 2-8 °C (Refrigerated) | Slows down the rate of potential thermal degradation and oxidative processes. |
| Atmosphere | Inert Gas (Argon or Nitrogen) | Prevents oxidation by atmospheric oxygen. |
| Light | Amber Vial / Dark Location | Protects against photodegradation, which can generate reactive radical species. |
| Container | Tightly Sealed Glass Vial | Prevents exposure to moisture and atmospheric contaminants.[2][4] |
Q3: Is this compound particularly sensitive to light?
A3: Yes, substituted anilines are often photosensitive. The aromatic system can absorb UV light, leading to the formation of reactive intermediates that can undergo a variety of reactions, including oxidation and dechlorination.[6] This photodegradation often results in a noticeable color change, with the compound darkening from a white or off-white solid to a yellow, brown, or purple hue.
Q4: What is the expected thermal stability of this compound?
Q5: How does pH affect the stability of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline in solution?
A5: The stability in solution is pH-dependent.
-
Acidic Conditions (pH < 4): The secondary amine will be protonated to form an anilinium salt. This form is generally more resistant to oxidation because the lone pair on the nitrogen is no longer available to donate electron density into the ring. However, very strong acidic conditions combined with heat could potentially lead to hydrolysis of the methoxy groups.
-
Neutral to Mildly Basic Conditions (pH 7-9): The compound exists as the free base, which is most susceptible to oxidation.
-
Strongly Basic Conditions (pH > 10): While the free base is present, other base-catalyzed degradation pathways could be initiated, though aniline hydrolysis itself requires harsh conditions.[9][10][11]
Q6: What are the most likely degradation products I might encounter?
A6: Based on the structure, the most probable degradation products arise from oxidation. The primary site of oxidation is the electron-rich aromatic ring. Potential degradants include N-dealkylated products and quinone-imines, which can further polymerize to form complex colored materials.[1] Photolytic conditions could also potentially lead to dechlorination.[12][13]
Part 2: Troubleshooting Guide
This guide provides a systematic approach to resolving common issues encountered during experimentation.
Problem 1: My sample, which was initially a white powder, has turned yellow/brown. Is it still usable?
-
Question: Has the sample been exposed to air and light for an extended period?
-
Answer: Yes. The color change is a strong indicator of oxidation. While the bulk of the material may still be the desired compound, the presence of colored impurities suggests that a significant level of degradation has occurred.
-
-
Recommended Action:
-
Assess Purity: Analyze the sample's purity using a suitable analytical method like HPLC-UV or GC-MS.[14][15] Quantify the percentage of the main peak relative to the total peak area.
-
Decision: If the purity is below the required specification for your experiment (e.g., <95%), purification is necessary. For non-critical applications, it might be usable, but the impurities could interfere with your results.
-
Purification: If required, the compound can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography.[16]
-
Problem 2: I am seeing a new, later-eluting peak in my reverse-phase HPLC chromatogram. What could it be?
-
Question: Is the new peak broad and does it have a different UV spectrum compared to the parent compound?
-
Answer: Yes. This could indicate the formation of a polymeric degradation product. Oxidative coupling of aniline molecules can lead to larger, more non-polar oligomers that elute later in reverse-phase HPLC.
-
-
Question: Does the mass of the new peak (from LC-MS) correspond to the addition of one or more oxygen atoms?
-
Answer: Yes. This strongly suggests the formation of an oxidation product, such as a quinone or hydroxylated species.
-
-
Recommended Action:
-
Characterize the Impurity: Use LC-MS to determine the molecular weight of the impurity. This is the most direct way to identify potential oxidative or dimeric products.
-
Perform Forced Degradation: To confirm the identity, perform a controlled forced degradation study.[17][18] Expose a small sample of pure material to an oxidizing agent (e.g., a dilute solution of H₂O₂) and analyze the resulting mixture. If the peak matches your unknown, you have confirmed its identity as an oxidative degradant.
-
dot
Caption: Potential degradation pathways for the target compound.
Part 4: Protocol for Stability-Indicating Method Development
A robust analytical method is essential for monitoring the stability of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline. The following is a starting protocol for developing a stability-indicating HPLC-UV method.
Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.
1. Materials and Instrumentation:
-
HPLC system with a PDA or multi-wavelength UV detector.
-
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
-
Acetonitrile (HPLC grade).
-
Water (HPLC grade).
-
Formic acid (ACS grade).
-
5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline reference standard.
2. Sample Preparation:
-
Stock Solution: Accurately weigh and dissolve the compound in acetonitrile to prepare a 1.0 mg/mL stock solution. *[15] Working Solution: Dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of approximately 50 µg/mL.
3. Chromatographic Conditions (Starting Point):
-
Mobile Phase A: Water with 0.1% Formic Acid
-
Mobile Phase B: Acetonitrile with 0.1% Formic Acid
-
Gradient:
-
0-2 min: 30% B
-
2-15 min: 30% to 95% B
-
15-18 min: 95% B
-
18-20 min: 95% to 30% B
-
20-25 min: 30% B (Re-equilibration)
-
-
Flow Rate: 1.0 mL/min
-
Column Temperature: 30 °C
-
Detection Wavelength: 254 nm (or scan for optimal wavelength with PDA).
-
Injection Volume: 10 µL
4. Forced Degradation Study for Method Validation: To ensure the method is stability-indicating, perform forced degradation studies as mandated by regulatory guidelines. T[17][18]he goal is to achieve 5-20% degradation.
-
Acid Hydrolysis: Reflux sample in 0.1 M HCl at 60 °C for 4 hours.
-
Base Hydrolysis: Reflux sample in 0.1 M NaOH at 60 °C for 4 hours.
-
Oxidative Degradation: Treat sample with 3% H₂O₂ at room temperature for 24 hours.
-
Thermal Degradation: Heat solid sample at 105 °C for 24 hours.
-
Photodegradation: Expose solution to UV light (ICH Q1B conditions).
5. System Suitability and Validation:
-
Analyze the stressed samples. The method is considered stability-indicating if all degradation product peaks are baseline-resolved from the parent peak.
-
Use a PDA detector to assess peak purity of the parent compound in the stressed samples to ensure no co-eluting peaks.
References
-
Polymer Bulletin. (2023). A kinetic analysis of thermal decomposition of ortho-substituted polyaniline derivatives. Available from: [Link]
- Luh, T. Y., & Fung, S. H. (1979). A Convenient One-Pot Synthesis of N-Alkylanilines from Benzanilides.
-
Analytical Methods Committee. (n.d.). Analytical Methods. Available from: [Link]
-
PureSynth. (n.d.). 5-Chloro-24-Dimethoxyaniline 97.0%(GC). Available from: [Link]
- BenchChem. (2025). Application Notes and Protocols for the Analytical Characterization of 5-Chloro-2-(propan-2-yl)aniline.
- TCI Chemicals. (2025).
- Sigma-Aldrich. (2025).
- Indian Journal of Chemistry. (2001).
- Journal of the Chemical Society, Perkin Transactions 1. (1972). Thermal decomposition of 9-(substituted phenylimino)-1,4-dihydro-1,2,3,4-tetraphenyl-1,4-methanonaphthalenes.
-
Molecules. (2021). N-Dealkylation of Amines. Available from: [Link]
- Arkivoc. (2002).
- Asian Journal of Chemistry. (2012). Synthesis, Characterization and Thermal Decomposition of p-Hydroxyacetophenone-aniline-formaldehyde terpolymeric Ligand.
-
Wikipedia. (n.d.). Balz–Schiemann reaction. Available from: [Link]
- Acta Physico-Chimica Sinica. (2018). Thermal Decomposition Characteristic and Kinetics of AIBN in Aniline Solvent.
- BenchChem. (2025). Characterization and Structural Confirmation of 5-Chloro-2-(propan-2-yl)
- Journal of Drug Delivery and Therapeutics. (2023).
- ResearchGate. (n.d.).
- Arkivoc. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles.
- Applied Microbiology and Biotechnology. (2002). Degradation of aniline by newly isolated, extremely aniline-tolerant Delftia sp. AN3.
- BenchChem. (2025). Application Notes and Protocols for the Purification of 5-Chloro-2-(propan-2-yl)aniline.
- Arkivoc. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles.
- BenchChem. (2025). Application Notes and Protocols: Synthesis of 5-Chloro-2-(propan-2-yl)
- Arkivoc. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles.
- Journal of Drug Delivery and Therapeutics. (2018).
- Journal of Environmental and Public Health. (2020).
- Advanced Materials Research. (2011).
- Sigma-Aldrich. (n.d.). 5-Chloro-2,4-dimethoxyaniline PESTANAL®, analytical standard.
- Journal of Hazardous Materials. (2011). Biodegradation pathways of chloroanilines by Acinetobacter baylyi strain GFJ2.
- Sigma-Aldrich. (n.d.). 5-CHLORO-2,4-DIMETHOXYANILINE AldrichCPR.
- ResearchGate. (n.d.).
- Labscoop. (n.d.). 5-Chloro-2,4-dimethoxyaniline, 25G.
- ResearchGate. (2025). Kinetics and Mechanism of Aniline and Chloroanilines Degradation Photocatalyzed by Halloysite-TiO2 and Halloysite-Fe2O3 Nanocomposites.
- BenchChem. (2025). Application Notes and Protocols: 5-Chloro-2-(propan-2-yl)aniline in Pharmaceutical Drug Discovery.
- YouTube. (2022). Oxidations - DMP, PCC & Swern - Aldehydes & Ketones (IOC 24).
- Polish Journal of Microbiology. (2010). Mechanism of Aniline Degradation by Yeast Strain Candida Methanosorbosa BP-6.
- Molecules. (2018).
- Indian Journal of Pharmaceutical Education and Research. (2018).
- Journal of Chemical Research. (2013). Study on preparing 2,5-dimethoxy-4-chloro-aniline with zinc powder as reductant.
- Journal of the Chemical Society, Perkin Transactions 2. (1995).
- ResearchGate. (2025).
Sources
- 1. Oxidation of 4-methoxyanilines to 1,4-benzoquinones using ceric ammonium nitrate (CAN) - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 5-Chloro-2,4-dimethoxyaniline(97-50-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
- 3. tcichemicals.com [tcichemicals.com]
- 4. 5-chloro-2,4-dimethoxyaniline | 97-50-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
- 5. pure-synth.com [pure-synth.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. Thermal decomposition of 9-(substituted phenylimino)-1,4-dihydro-1,2,3,4-tetraphenyl-1,4-methanonaphthalenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 9. quod.lib.umich.edu [quod.lib.umich.edu]
- 10. quod.lib.umich.edu [quod.lib.umich.edu]
- 11. arkat-usa.org [arkat-usa.org]
- 12. Biodegradation pathways of chloroanilines by Acinetobacter baylyi strain GFJ2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
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- 17. ijisrt.com [ijisrt.com]
- 18. jddtonline.info [jddtonline.info]
Technical Support Center: Managing Thermal Instability of Aniline Derivatives During Distillation
Welcome to the technical support center for the purification of aniline derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the thermal instability of these valuable compounds during distillation. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the safe and efficient purification of your materials.
Introduction: The Challenge of Purifying Aniline Derivatives
Aniline and its derivatives are foundational building blocks in numerous applications, from pharmaceuticals to advanced materials. However, their purification by distillation is often complicated by their inherent thermal instability. The electron-rich nature of the aromatic amine makes these compounds susceptible to oxidation and decomposition at elevated temperatures, leading to product discoloration, the formation of polymeric impurities, and reduced yields. This guide provides practical, field-proven insights to help you navigate these challenges.
Frequently Asked Questions (FAQs)
This section addresses common issues encountered during the distillation of aniline derivatives, providing quick and actionable solutions.
Q1: My aniline derivative turns dark brown or black upon heating, even before it starts to boil. What is happening?
A1: This is a classic sign of oxidation and/or thermal decomposition. Aniline and its derivatives are sensitive to air and heat, which can cause them to form highly colored polymeric byproducts.[1] To mitigate this, it is crucial to minimize the exposure of your compound to both high temperatures and oxygen.
Q2: What is the single most effective way to prevent decomposition during the distillation of a high-boiling aniline derivative?
A2: The most effective method is to perform the distillation under reduced pressure (vacuum distillation). By lowering the pressure, you significantly reduce the boiling point of the compound, often by a large margin, which allows for distillation at a much lower and safer temperature, thereby minimizing thermal degradation.[1] For instance, aniline, which boils at 184°C at atmospheric pressure, can be distilled at 72°C at 20 mmHg.[1]
Q3: I'm performing a vacuum distillation, but my compound is still showing signs of decomposition. What could be wrong?
A3: There are a few possibilities:
-
Your vacuum may not be deep enough. Ensure all joints in your distillation apparatus are properly sealed with a suitable vacuum grease to prevent leaks.
-
Localized overheating. Use a heating mantle with a stirrer to ensure even heating of the distillation flask. Avoid "hot spots" that can cause localized decomposition.
-
Presence of residual oxygen. Even under vacuum, residual oxygen can cause oxidation. It is good practice to purge the apparatus with an inert gas like nitrogen or argon before starting the distillation.
Q4: Can I use an antioxidant to protect my aniline derivative during distillation?
A4: Yes, the use of antioxidants can be very effective. Aromatic amine antioxidants, such as hindered phenols or specific commercial antioxidants like Antioxidant 5057, can act as radical scavengers to interrupt the auto-oxidation process.[2] Small amounts of these stabilizers can be added to the distillation pot. Additionally, zinc aromatic mercaptides have been shown to be efficient antioxidants for aromatic amines.[3]
Q5: Is steam distillation a good option for purifying aniline derivatives?
A5: Steam distillation is an excellent technique for the purification of high-boiling aniline derivatives that are immiscible with water. It allows the compound to distill at a temperature below the boiling point of water, thus avoiding thermal decomposition.[4][5] It is particularly useful for removing non-volatile impurities.
Troubleshooting Guides
This section provides more detailed, step-by-step guidance for common and complex issues.
Guide 1: Troubleshooting Vacuum Distillation of Aniline Derivatives
Vacuum distillation is a powerful technique, but it requires careful setup and execution. This guide will help you troubleshoot common problems.
Problem 1: Inability to Achieve a Good Vacuum
-
Cause: Leaks in the distillation apparatus are the most common culprit.
-
Solution:
-
Inspect all glassware: Check for any cracks or chips in the glassware.
-
Grease all joints: Apply a thin, even layer of a suitable vacuum grease to all ground glass joints.
-
Check tubing: Ensure all vacuum tubing is in good condition and free of cracks or holes.
-
Pump maintenance: Verify that your vacuum pump is in good working order and the pump oil is clean.
-
Problem 2: Bumping or Uncontrolled Boiling
-
Cause: Uneven heating or the absence of nucleation sites can lead to violent bumping of the liquid.
-
Solution:
-
Use a magnetic stirrer: This is the most effective way to ensure smooth and even boiling.
-
Boiling chips: If a stirrer is not available, add fresh, porous boiling chips to the distillation flask before heating. Never add boiling chips to a hot liquid.
-
Capillary ebulliator: For very high vacuum distillations, a fine capillary tube that introduces a slow stream of an inert gas can also promote smooth boiling.
-
Problem 3: Product Discoloration During Distillation
-
Cause: Oxidation due to residual air or thermal decomposition.
-
Solution:
-
Inert gas purge: Before applying vacuum, flush the entire apparatus with an inert gas like nitrogen or argon to displace any air.
-
Lower the temperature: If possible, use a deeper vacuum to further lower the boiling point and the required distillation temperature.
-
Add a stabilizer: Consider adding a small amount of a suitable antioxidant to the distillation flask.
-
-
Apparatus Setup: Assemble a standard vacuum distillation apparatus, ensuring all ground glass joints are clean and lightly greased. Use a heating mantle with magnetic stirring as the heat source.
-
Inert Gas Purge: Introduce a gentle stream of nitrogen or argon into the system for 5-10 minutes to displace air.
-
Apply Vacuum: Slowly and carefully apply the vacuum.
-
Heating: Begin heating the distillation flask with gentle stirring.
-
Collect Fractions: Collect the distillate in fractions, monitoring the temperature and pressure. The main fraction should be collected at a stable temperature.
-
Shutdown: After collecting the desired product, cool the apparatus to room temperature before releasing the vacuum.
Guide 2: Troubleshooting Steam Distillation of Aniline Derivatives
Steam distillation is a gentle method for purifying water-immiscible anilines. Here's how to troubleshoot common issues.
Problem 1: Low Distillate Flow Rate
-
Cause: Insufficient steam generation or a blockage in the system.
-
Solution:
-
Check steam source: Ensure your steam generator is producing a steady stream of steam.
-
Inspect for blockages: Make sure there are no constrictions in the steam path from the generator to the distillation flask.
-
Proper insulation: Insulate the distillation flask and the connecting tubes to prevent premature condensation of steam.
-
Problem 2: Water "Flooding" into the Condenser
-
Cause: The rate of steam introduction is too high, causing the mixture to splash into the condenser.
-
Solution:
-
Reduce steam flow: Decrease the rate of steam generation.
-
Use a larger distillation flask: This will provide more headspace and reduce the likelihood of splashing.
-
Incorporate a splash head: A splash head between the distillation flask and the condenser can help prevent carryover.
-
Problem 3: Emulsion Formation in the Distillate
-
Cause: Some aniline derivatives can form stable emulsions with water, making separation difficult.
-
Solution:
-
Salting out: Add a saturated solution of sodium chloride to the distillate. The increased ionic strength of the aqueous layer will help to break the emulsion and promote phase separation.
-
Solvent extraction: If salting out is ineffective, extract the aniline derivative from the distillate using a suitable organic solvent.
-
-
Apparatus Setup: Assemble the steam distillation apparatus. The aniline derivative is placed in the distillation flask with a small amount of water.
-
Steam Introduction: Introduce steam from an external generator into the distillation flask.
-
Distillation: The mixture will begin to distill at a temperature slightly below 100°C.
-
Collection: Collect the distillate, which will consist of a mixture of water and the aniline derivative.
-
Separation: Separate the aniline derivative from the water in the distillate using a separatory funnel. If an emulsion forms, follow the troubleshooting steps above.
-
Drying: Dry the purified aniline derivative over a suitable drying agent (e.g., anhydrous sodium sulfate or potassium carbonate).
Understanding the Science: Decomposition Pathways and Stabilization
The instability of aniline derivatives during distillation is primarily due to two processes: oxidation and thermal decomposition.
Oxidation Pathway
The amino group in aniline makes the aromatic ring electron-rich and susceptible to oxidation.[6] This process is often initiated by the presence of oxygen and can be accelerated by light and heat. The oxidation can lead to the formation of a variety of colored byproducts, including nitrobenzenes, azoxybenzenes, and polymeric materials.
Thermal Decomposition
At elevated temperatures, aniline derivatives can undergo decomposition through various pathways. The specific pathway is influenced by the nature and position of substituents on the aromatic ring. For example, alkyl anilines can undergo cleavage to form tropylium-like ions.[3] Electron-withdrawing groups can influence the stability of the C-N bond and the aromatic ring itself.
Stabilization Strategies
To counteract these degradation pathways, several strategies can be employed:
-
Inert Atmosphere: By removing oxygen, the primary route for oxidation is eliminated.
-
Reduced Temperature: Lowering the distillation temperature through vacuum significantly reduces the rate of all degradation reactions.
-
Antioxidants: These compounds act as sacrificial agents, reacting with free radicals before they can attack the aniline derivative. Hindered phenols and certain aromatic amines are effective in this role.[2][7][8]
Quantitative Data: Boiling Points of Selected Aniline Derivatives at Reduced Pressures
The following table provides approximate boiling points for aniline and some of its derivatives at various pressures. This data can be used as a guide for planning your distillations.
| Compound | Boiling Point at 760 mmHg (°C) | Boiling Point at 10 mmHg (°C) |
| Aniline | 184 | 68 |
| N-Methylaniline | 196 | 79 |
| N,N-Dimethylaniline | 194 | 74 |
| 2-Chloroaniline | 209 | 88 |
| 3-Chloroaniline | 230 | 108 |
| 4-Chloroaniline | 232 | 109 |
| 2-Nitroaniline | 284 | 153 |
| 4-Nitroaniline | 332 | - |
| 2-Methoxyaniline (o-Anisidine) | 225 | 104 |
| 4-Methoxyaniline (p-Anisidine) | 243 | 122 |
Note: These values are approximate and may vary depending on the purity of the compound and the accuracy of the pressure measurement.
Visualizing the Process: Diagrams
To further clarify the concepts discussed in this guide, the following diagrams illustrate key processes and logical relationships.
Caption: Factors leading to the degradation of aniline derivatives.
Sources
- 1. US2653171A - Stabilized aromatic amines - Google Patents [patents.google.com]
- 2. researchgate.net [researchgate.net]
- 3. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
- 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
- 5. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. searchlibrary.sheridancollege.ca [searchlibrary.sheridancollege.ca]
- 7. performanceadditives.us [performanceadditives.us]
- 8. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
Technical Support Center: Catalyst Selection for Efficient N-Alkylation of Anilines
Welcome to the Technical Support Center for the N-alkylation of anilines. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this fundamental transformation. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide direct, actionable solutions to common experimental challenges, grounded in established scientific principles.
I. Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during the N-alkylation of anilines, offering potential causes and recommended solutions.
Problem 1: Low or No Conversion of Aniline
You've set up your reaction, but analysis (TLC, GC-MS) shows a significant amount of unreacted aniline.
Potential Causes & Solutions
| Potential Cause | Explanation | Recommended Action |
| Insufficient Catalyst Activity | The chosen catalyst may not be active enough under the current reaction conditions. Catalyst activity can be influenced by the metal, support, and preparation method. | - Switch Catalyst Type: If using a heterogeneous catalyst like Pd/C, consider a more active system like a homogeneous iridium or ruthenium complex. For "borrowing hydrogen" reactions with alcohols, earth-abundant metal catalysts based on manganese, iron, or nickel are also effective.[1][2][3] - Increase Catalyst Loading: While not always ideal, a modest increase in catalyst loading (e.g., from 1 mol% to 5 mol%) can sometimes overcome activation energy barriers. |
| Low Reactivity of Aniline | Electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃) on the aniline ring decrease the nucleophilicity of the nitrogen atom, making it less reactive.[4] | - Increase Reaction Temperature: For less reactive anilines, increasing the temperature is often necessary to drive the reaction forward.[4] - Use a Stronger Base: In reactions requiring a base, a stronger base like potassium tert-butoxide (KOtBu) can be more effective than weaker bases like potassium carbonate (K₂CO₃).[4] |
| Inappropriate Solvent | The solvent plays a crucial role in reactant solubility and can influence catalyst activity. | - Solvent Polarity: For many N-alkylation reactions, polar aprotic solvents like DMF, DMSO, or toluene are good choices.[4] In some cases, solvent-free conditions can also be effective.[5] |
| Catalyst Poisoning | Impurities in the starting materials or solvent can deactivate the catalyst. Water can also inhibit some catalytic systems. | - Purify Starting Materials: Ensure your aniline, alkylating agent, and solvent are pure and dry. Distillation or passing through a column of activated alumina can remove impurities. - Use Anhydrous Conditions: If your catalyst is sensitive to water, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents. |
Problem 2: Poor Selectivity (Mono- vs. Di-alkylation)
You are obtaining a mixture of the desired mono-N-alkylated product and the over-alkylated N,N-dialkylated aniline.
Potential Causes & Solutions
| Potential Cause | Explanation | Recommended Action |
| High Reactivity of Mono-alkylated Product | The mono-alkylated aniline is often more nucleophilic than the starting aniline, leading to a second alkylation event. | - Adjust Stoichiometry: Use a slight excess of the aniline relative to the alkylating agent (e.g., 1.2-1.5 equivalents of aniline). This statistically favors the mono-alkylation. - Control Reaction Time: Monitor the reaction closely and stop it once the desired mono-alkylated product is maximized, before significant di-alkylation occurs. |
| High Catalyst Loading or Temperature | More forcing conditions can promote over-alkylation. | - Reduce Catalyst Loading: A lower catalyst loading can sometimes improve selectivity for the mono-alkylated product.[6] - Lower Reaction Temperature: If the reaction proceeds at a reasonable rate at a lower temperature, this can often improve selectivity. |
| Catalyst-Dependent Selectivity | The choice of catalyst can influence the product distribution. | - Catalyst Screening: Certain catalytic systems are inherently more selective for mono-alkylation. For example, some manganese pincer complexes have shown high selectivity for mono-N-alkylation.[2] |
Problem 3: Catalyst Deactivation and Reusability Issues (Heterogeneous Catalysts)
Your heterogeneous catalyst loses activity after the first run, or you observe a significant drop in yield upon recycling.
Potential Causes & Solutions
| Potential Cause | Explanation | Recommended Action |
| Coke Formation | The deposition of carbonaceous materials ("coke") on the catalyst surface can block active sites. This can be particularly problematic at high temperatures.[7][8][9] | - Regeneration: The catalyst can often be regenerated by calcination (heating in air or oxygen) to burn off the coke.[7][8] - Optimize Reaction Conditions: Lowering the reaction temperature or pressure may reduce the rate of coke formation. |
| Leaching of Active Metal | The active metal may leach from the support into the reaction mixture, leading to a loss of catalytic activity and potential product contamination. | - Choose a Robust Support: The choice of support material can significantly impact catalyst stability. Materials like alumina or carbon with strong metal-support interactions can minimize leaching.[1] - Post-Reaction Analysis: Analyze the reaction mixture for traces of the leached metal to confirm if this is an issue. |
| Poisoning by Nitrogen-Containing Species | Strong adsorption of nitrogen-containing byproducts or impurities onto the catalyst's active sites can lead to deactivation.[7][8] | - Purify Starting Materials: Ensure high purity of the aniline to avoid introducing catalyst poisons.[7][8] - Wash the Catalyst: After each run, a thorough washing of the catalyst with a suitable solvent can help remove adsorbed species. |
II. Frequently Asked Questions (FAQs)
Catalyst Selection
Q1: What are the main classes of catalysts used for the N-alkylation of anilines?
There are several classes of catalysts, each with its own advantages and disadvantages:
-
Homogeneous Catalysts: These are soluble in the reaction medium and often exhibit high activity and selectivity. Examples include complexes of noble metals like iridium, ruthenium, and palladium, as well as earth-abundant metals like manganese, iron, and cobalt.[2][10][11]
-
Heterogeneous Catalysts: These are in a different phase from the reactants (typically a solid catalyst in a liquid or gas phase). They are easily separated from the reaction mixture, making them reusable. Common examples include palladium on carbon (Pd/C), Raney nickel, and various metal oxides.[1][12][13]
-
Zeolites: These are microporous aluminosilicates that can act as shape-selective catalysts, favoring the formation of specific isomers.[14]
Q2: How do I choose between a homogeneous and a heterogeneous catalyst?
The choice depends on your specific needs:
-
For high activity and selectivity, especially in complex molecule synthesis, a homogeneous catalyst may be preferred.
-
For ease of separation, reusability, and large-scale industrial processes, a heterogeneous catalyst is often more practical.[12]
Q3: What are "borrowing hydrogen" or "hydrogen autotransfer" catalysts, and when should I use them?
These catalysts enable the use of alcohols as alkylating agents, with water as the only byproduct, making it a green and atom-economical process.[2][15][16] This method is an excellent alternative to using alkyl halides, which can be toxic and produce salt waste.[3] The reaction proceeds through the catalyst "borrowing" hydrogen from the alcohol to form an aldehyde, which then reacts with the aniline to form an imine. The "borrowed" hydrogen is then used to reduce the imine to the N-alkylated aniline.
Reaction Mechanisms & Conditions
Q4: What is the general mechanism for the N-alkylation of anilines with alcohols using a "borrowing hydrogen" catalyst?
The generally accepted mechanism involves three key steps:
-
Oxidation: The catalyst oxidizes the alcohol to an aldehyde or ketone.
-
Condensation: The aniline reacts with the in-situ generated carbonyl compound to form an imine intermediate.
-
Reduction: The catalyst, which holds the "borrowed" hydrogen, reduces the imine to the corresponding N-alkylated aniline.
Caption: The "Borrowing Hydrogen" catalytic cycle for N-alkylation.
Q5: What is reductive amination, and how does it differ from the "borrowing hydrogen" method?
Reductive amination is another common method for N-alkylation.[5][17] It involves the reaction of an aniline with a pre-formed aldehyde or ketone to form an imine, which is then reduced in a separate step or in-situ using a reducing agent like sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃).[5][18][19] The key difference is that reductive amination requires a stoichiometric amount of a reducing agent, whereas the "borrowing hydrogen" method uses a catalytic amount of a catalyst and the alcohol itself as the hydrogen source.
Caption: General workflow for reductive amination.
Q6: My aniline substrate is electron-deficient and shows low reactivity. What specific strategies can I employ?
For electron-deficient anilines, you generally need more forcing conditions:
-
Higher Temperatures: Reactions may require temperatures in the range of 100-160°C.[4]
-
Stronger Bases: Use of strong bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) is often necessary.[4]
-
Active Catalysts: Highly active noble metal catalysts (e.g., iridium or ruthenium-based) may be required.[10]
-
For Reductive Amination: Using sodium triacetoxyborohydride with trifluoroacetic acid (TFA) can be effective for reductive aminations of unreactive anilines.[20]
III. Experimental Protocols
Protocol 1: General Procedure for Heterogeneous Catalysis (e.g., Pd/C) with a Primary Amine
This protocol is adapted from a procedure for the N-alkylation of anilines using primary amines as alkylating agents with Pd/C.[12]
-
Reaction Setup: In a microwave vial, combine the aniline (1.0 mmol), the primary amine (1.2 mmol), and 10% Pd/C (10 mol%).
-
Solvent Addition: Add the desired solvent (e.g., THF, 2 mL).
-
Reaction: Seal the vial and place it in a microwave reactor. Heat the mixture to 170°C for 90 minutes.
-
Work-up: After cooling, filter the reaction mixture through a pad of celite to remove the catalyst. Wash the celite with the reaction solvent.
-
Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography.
Protocol 2: General Procedure for Reductive Amination with Sodium Triacetoxyborohydride
This protocol is a general procedure for the reductive amination of anilines with aldehydes.[18]
-
Imine Formation: To a stirred solution of the aniline (1.0 eq) in 1,2-dichloroethane (DCE) (0.1-0.2 M), add the aldehyde (1.1 eq) followed by a catalytic amount of acetic acid (0.1 eq). Stir the reaction mixture at room temperature for 1-2 hours.
-
Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes.
-
Monitoring: Stir the reaction at room temperature until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) (typically 4-24 hours).
-
Quenching and Extraction: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).
-
Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product by silica gel column chromatography.
IV. References
-
Linciano, P., Pizzetti, M., Porcheddu, A., & Taddei, M. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Synlett, 24(17), 2249–2254. [Link]
-
Shimizu, K., Kon, K., Onodera, W., Yamazaki, H., & Kondo, J. N. (2013). Heterogeneous Ni Catalysts for N-Alkylation of Amines with Alcohols. ACS Catalysis, 3(6), 1137–1143. [Link]
-
Chernyavskii, V., Gandelman, A., & Goldshleger, N. (1994). Deactivation of a multimetal supported catalyst for aniline N-alkylation with alcohol. Applied Catalysis A: General, 118(2), 241-254. [Link]
-
Beydoun, K., et al. (2025). Cobalt-Catalyzed Green Alkylations of Anilines with Tetrahydrofurans. Chemistry – A European Journal. [Link]
-
Pescarmona, P. P. (2021). Reductive Aminations with Metal Catalysts. Encyclopedia, 1(2), 430-463. [Link]
-
Wang, C., et al. (2017). Iridium/graphene nanostructured catalyst for the N-alkylation of amines to synthesize nitrogen-containing derivatives and heterocyclic compounds in a green process. Scientific Reports, 7, 41582. [Link]
-
Beydoun, K., et al. (2025). Cobalt-Catalyzed Green Alkylations of Anilines with Tetrahydrofurans. ChemSusChem. [Link]
-
Various Authors. (n.d.). Catalytic N-Alkylation of Anilines. ResearchGate. [Link]
-
Chakraborti, A. K., et al. (2011). Solvent-free reductive amination of aromatic aldehydes catalyzed by CeCl₃·7H₂O. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(4), 809-816. [Link]
-
Various Authors. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]
-
Various Authors. (2025). ChemInform Abstract: Deactivation of a Multimetal Supported Catalyst for Aniline N- Alkylation with Alcohol. ResearchGate. [Link]
-
Grinevich, O. I., et al. (2025). Deactivation of NaY in Aniline Alkylation with Methanol: Accumulation Kinetics, Composition, and Localization of Coke Deposits. ResearchGate. [Link]
-
Hadden, M., et al. (2009). Facile Reductive Amination of Aldehydes with Electron-Deficient Anilines by Acyloxyborohydrides in TFA: Application to a Diazaindoline Scale-Up. The Journal of Organic Chemistry, 74(9), 3504-3507. [Link]
-
Chang, C. D., & Lang, W. H. (1985). Selective N-alkylation of aniline in the presence of zeolite catalysts. U.S. Patent No. 4,504,688.
-
Ali, M. A., et al. (n.d.). N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. New Journal of Chemistry. [Link]
-
Akyol, Y., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Molecules, 28(3), 1421. [Link]
-
Various Authors. (n.d.). Reduction of Imines and Reductive Amination of Aldehydes and Ketones. Science of Synthesis. [Link]
-
Various Authors. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. TSI Journals. [Link]
-
Bera, M., et al. (2023). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry, 88(2), 1014-1026. [Link]
-
Papa, V., et al. (2017). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications, 8, 14633. [Link]
-
Ghorai, P., et al. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry. [Link]
-
Kumar, A., et al. (2025). Iron Single-Atom Catalyzed N-Alkylation of Amines with Alcohols via Solvent-Free Borrowing Hydrogen Strategy. Advanced Synthesis & Catalysis. [Link]
-
Tsuge, K., et al. (2023). Ruthenium-catalysed N -alkylation of anilines with primary carbohydrate alcohols via borrowing hydrogen strategy. Chemical Communications, 59(43), 6436-6439. [Link]
-
Various Authors. (n.d.). N-alkylation of aniline with benzyl alcohol by different catalysts. ResearchGate. [Link]
-
Rice, R. G., & Kohn, E. J. (1955). Raney Nickel Catalyzed N-Alkylation of Aniline and Benzidine with Alcohols. Journal of the American Chemical Society, 77(15), 4052-4054. [Link]
-
Papa, V., et al. (2016). Efficient nickel-catalysed N-alkylation of amines with alcohols. Green Chemistry, 18(10), 2931-2935. [Link]
-
Various Authors. (n.d.). N-alkylation of aniline and substituted-anilines with different benzyl alcohols using the CoNx@NC catalyst. ResearchGate. [Link]
-
Wei, D., et al. (2020). Room temperature N-heterocyclic carbene manganese catalyzed selective N-alkylation of anilines with alcohols. Chemical Communications, 56(61), 8615-8618. [Link]
-
Various Authors. (n.d.). Sodium borohydride reduction of adducts of primary amines with aldehydes and p-thiocresol. The alkylation of heterocyclic and aromatic amino-compounds. Journal of the Chemical Society, Perkin Transactions 1. [Link]
-
Various Authors. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar. [Link]
-
Kumar, A., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters, 21(22), 9140-9145. [Link]
-
Various Authors. (2025). Aniline Alkylation over Solid Acid Catalysts. ResearchGate. [Link]
-
Tajbakhsh, M., et al. (2011). Catalyst-Free One-Pot Reductive Alkylation of Primary and Secondary Amines and N,N-Dimethylation of Amino Acids Using Sodium Borohydride in 2,2,2-Trifluoroethanol. Synthesis, 2011(3), 490-496. [Link]
-
Various Authors. (n.d.). Challenges and development of enantioconvergent N-alkylation of aliphatic amines and ammonia for the synthesis of α-chiral aliphatic amines. ResearchGate. [Link]
-
Abdel-Magid, A. F., et al. (1996). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]
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Technical Support Center: Precision Synthesis of Secondary Anilines
Topic: Minimizing Di-alkylation in the Synthesis of Secondary Anilines Content Type: Technical Support Center (Troubleshooting & Protocols) Audience: Researchers, Medicinal Chemists, Process Chemists
Ticket Status: OPEN Subject: Controlling Selectivity (Mono- vs. Di-alkylation/Arylation) Assigned Specialist: Senior Application Scientist
Executive Summary: The Nucleophilicity Paradox
The core challenge in synthesizing secondary anilines (
This guide provides three distinct, field-proven workflows to break this kinetic trap.
Module 1: Direct Alkylation (The "Cesium Effect")
Use Case: You must use an alkyl halide (
The Diagnostic
-
Symptom: You are using
or and seeing >20% tertiary amine. -
Root Cause: Standard bases allow the secondary aniline to deprotonate and react faster than the primary aniline.
The Resolution: Cesium Hydroxide Promoted Chemoselectivity
Cesium bases (
Protocol 1.1: The Salvatore-Jung Cesium Method
-
Substrate: Primary Aniline (1.0 equiv)
-
Reagent: Alkyl Halide (1.0 - 1.1 equiv)[2]
-
Base:
(1.2 equiv) -
Additive: Activated 4Å Molecular Sieves (Critical for suppressing hydrolysis)
-
Solvent: DMF (Anhydrous)
Step-by-Step Workflow:
-
Activation: Flame-dry a round-bottom flask and add powdered 4Å molecular sieves.
-
Solvation: Add anhydrous DMF (
concentration relative to aniline). -
Base Addition: Add
and stir vigorously for 10 minutes. -
Substrate Addition: Add the primary aniline. Stir for 30 minutes to allow pre-complexation.
-
Alkylation: Add the alkyl halide dropwise over 20 minutes.
-
Monitoring: Stir at RT. Monitor via TLC.
-
Self-Validation Check: If the reaction stalls at 50% conversion, do not add heat immediately. Add 0.1 equiv more base. Heat promotes di-alkylation.
-
Why this works: The specific hydration shell and large cation radius of Cesium suppress the nucleophilicity of the secondary amine formed, preventing the second attack.
Module 2: Reductive Amination (The Kinetic Control)
Use Case: You have access to the corresponding aldehyde/ketone.[1][2][3] This is the Gold Standard for selectivity.
The Diagnostic
-
Symptom: You are using
or and observing alcohol byproducts (reduction of aldehyde) or tertiary amines. -
Root Cause: The reducing agent is too aggressive or the pH is incorrect, reducing the carbonyl before the imine forms, or reducing the imine so fast that the resulting amine reacts again with excess aldehyde.
The Resolution: The Abdel-Magid Protocol
Using Sodium Triacetoxyborohydride (
Protocol 2.1: Direct Reductive Amination
-
Substrate: Primary Aniline (1.0 equiv)
-
Carbonyl: Aldehyde/Ketone (1.05 - 1.1 equiv)
-
Reductant:
(1.4 equiv) -
Solvent: DCE (1,2-Dichloroethane) or THF.
-
Catalyst: Acetic Acid (1.0 equiv) - Required if using ketones or sterically hindered aldehydes.
Step-by-Step Workflow:
-
Mixing: Combine aniline and aldehyde in DCE under
. -
Acidification: Add Acetic Acid. Stir for 10-30 mins.
-
Self-Validation Check: Take a crude NMR or TLC. Do you see the imine spot? If yes, proceed. If no, stir longer.
-
-
Reduction: Add
in one portion. -
Quench: Quench with aqueous
(gas evolution will occur).
Visualizing the Kinetic Pathway:
Caption: Kinetic selectivity of Sodium Triacetoxyborohydride. The rate of imine reduction exceeds carbonyl reduction, while steric bulk prevents the secondary amine from reacting again.
Module 3: Buchwald-Hartwig Coupling (Ligand Control)
Use Case: You are coupling a primary amine with an aryl halide (
The Diagnostic
-
Symptom: Double arylation (
). -
Root Cause: The secondary aniline product is still a competent nucleophile for the Pd-cycle, and the ligand lacks sufficient steric bulk to exclude it.
The Resolution: The BrettPhos System
Specialized dialkylbiarylphosphine ligands (BrettPhos) are designed to be bulky enough to permit the entry of the small primary amine but sterically reject the larger secondary amine product from the palladium center.
Protocol 3.1: Mono-Selective Arylation
-
Catalyst: Pd(OAc)2 or Pd2(dba)3
-
Ligand: BrettPhos (Specific for
selectivity).[4] Note: RuPhos is better for . Do not mix them up. -
Base: LiHMDS (Lithium Hexamethyldisilazide) or NaOtBu.
-
Solvent: Toluene or Dioxane.[4]
Data Comparison: Ligand Selectivity
| Ligand | Substrate Scope | Risk of Di-arylation | Recommendation |
| BINAP | General | Moderate | Use for simple substrates only. |
| RuPhos | Secondary Amines | High (if used with primary) | Use to make Tertiary anilines. |
| BrettPhos | Primary Amines | Very Low | Primary Choice for this ticket. |
Troubleshooting & FAQs
Q1: I am using the Cesium method (Module 1), but the reaction is stuck at 60% conversion. Should I add heat? A: Proceed with caution. Heat increases the kinetic energy of the system, often overcoming the activation energy barrier for the second alkylation (forming the tertiary amine).
-
Correct Action: Add 0.2 equiv of fresh alkyl halide and 0.2 equiv of CsOH. Keep the temperature constant. If you must heat, do not exceed 60°C.
Q2: In reductive amination, my aldehyde is an acetal protected species. Will the acetic acid deprotect it?
A: It is a risk.
-
Workaround: Pre-form the imine in Methanol with molecular sieves (neutral conditions) for 4 hours. Decant the solution (removing sieves) into a separate flask containing
(not triacetoxy). This "Stepwise Indirect" method protects acid-sensitive groups.
Q3: Can I use alkyl tosylates/mesylates instead of halides in the Cesium protocol? A: Yes. However, leaving group ability affects the rate. Iodides > Bromides > Tosylates > Chlorides. If using a Tosylate, add Sodium Iodide (NaI, 10 mol%) to generate the alkyl iodide in situ (Finkelstein reaction), which reacts faster and cleaner.
Decision Matrix: Which Method to Choose?
Caption: Decision tree for selecting the optimal synthetic pathway based on electrophile availability.
References
-
Salvatore, R. N. , Nagle, A. S., Schmidt, S. E., & Jung, K. W. (1999).[5] Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines.[5][6][7] Organic Letters, 1(11), 1893–1896.
-
Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][8][9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][10] Studies on Direct and Indirect Reductive Amination Procedures.[1][9] The Journal of Organic Chemistry, 61(11), 3849–3862.[1]
-
Surry, D. S. , & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.
-
Maiti, D. , & Buchwald, S. L. (2009). Cu-Catalyzed Arylation of Primary Amines with Aryl Iodides. Journal of the American Chemical Society, 131(1), 17423–17429.
Sources
- 1. Reductive amination - Wikipedia [en.wikipedia.org]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. chemistry.mdma.ch [chemistry.mdma.ch]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
- 6. (PDF) Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [academia.edu]
- 7. ptacts.uspto.gov [ptacts.uspto.gov]
- 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
- 9. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
- 10. scribd.com [scribd.com]
A Senior Application Scientist's Guide to Biological Activity Screening of Novel N-Alkylated Aniline Compounds
Introduction: The Rising Profile of N-Alkyl Anilines in Medicinal Chemistry
N-alkylated anilines, a versatile class of organic compounds, are commanding significant attention in the field of drug discovery.[1] Their core structure, featuring an aniline ring with an alkyl substituent on the nitrogen atom, provides a flexible scaffold for a multitude of chemical modifications.[2] This structural adaptability allows for the fine-tuning of physicochemical properties, which is a critical aspect of developing new therapeutic agents. Researchers are actively exploring their potential across a spectrum of biological activities, including anticancer, antimicrobial, and antioxidant effects.[1][2] The lipophilic nature of the alkyl chain, for instance, can play a crucial role in how these molecules interact with biological membranes and their intended targets, often modulating their potency and selectivity.[1]
This guide offers a comprehensive overview of the methodologies used to screen novel N-alkylated aniline compounds for these key biological activities. It is designed for researchers, scientists, and drug development professionals, providing not only step-by-step protocols but also the scientific rationale behind the experimental choices. By comparing the performance of hypothetical novel compounds against established standards, this guide aims to provide a practical framework for the evaluation and advancement of promising N-alkylated aniline candidates.
Anticancer Activity Screening: Identifying Cytotoxic Potential
A primary focus in the development of novel aniline derivatives is their potential as anticancer agents.[3][4] The initial goal of screening is to identify compounds that can selectively inhibit the growth of or kill cancer cells. The MTT assay is a widely adopted, robust, and reliable colorimetric method for assessing cell viability, making it an excellent primary screening tool.[1][5]
The Causality Behind the MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay's utility is rooted in cellular metabolism. Viable, metabolically active cells possess mitochondrial reductase enzymes that cleave the yellow tetrazolium salt, MTT, into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. Therefore, a reduction in the purple color indicates a decrease in cell viability, which can be attributed to either cytotoxic (cell-killing) or cytostatic (cell-growth-inhibiting) effects of the test compound. This principle provides a quantitative measure of a compound's anti-proliferative activity.
Experimental Workflow: A Strategic Overview
A logical workflow is essential for efficiently screening and validating potential anticancer compounds. The process begins with a primary, high-throughput screen to identify "hits," followed by more detailed secondary assays to confirm activity and elucidate the mechanism of action.
Caption: High-level workflow for anticancer activity screening.
Detailed Protocol: MTT Assay for Cytotoxicity
This protocol is a self-validating system, incorporating controls to ensure the reliability of the results.
-
Cell Culture:
-
Maintain human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate culture medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, at 37°C in a humidified 5% CO2 incubator.[5]
-
Rationale: Using established cell lines allows for reproducibility and comparison with existing literature data. The controlled environment mimics physiological conditions.
-
-
Cell Seeding:
-
Harvest cells using trypsin and perform a cell count using a hemocytometer or automated cell counter.
-
Seed 5,000-10,000 cells per well in a 96-well microtiter plate in 100 µL of medium.
-
Incubate for 24 hours to allow cells to attach.
-
Rationale: A 24-hour attachment period ensures cells are in a healthy, proliferative state before compound exposure. The seeding density is optimized to prevent overgrowth during the assay period.
-
-
Compound Treatment:
-
Prepare a 10 mM stock solution of each novel N-alkylated aniline (NAA) compound and a positive control (e.g., Doxorubicin) in DMSO.
-
Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.
-
Add 100 µL of the diluted compounds to the respective wells. Include "vehicle control" wells (medium with 0.5% DMSO) and "untreated control" wells (medium only).
-
Incubate for 48-72 hours.
-
Rationale: A wide concentration range is crucial for determining the dose-response relationship and calculating the IC50 value. The positive control validates the assay's sensitivity, while the vehicle control accounts for any effects of the solvent.
-
-
MTT Addition and Incubation:
-
Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).
-
Remove the treatment medium and add 100 µL of fresh medium plus 10 µL of the MTT solution to each well.
-
Incubate for 4 hours at 37°C.
-
Rationale: This incubation period allows for sufficient formazan crystal formation in viable cells.
-
-
Formazan Solubilization and Absorbance Reading:
-
Carefully remove the MTT-containing medium.
-
Add 100 µL of DMSO or an appropriate solubilizing agent to each well to dissolve the formazan crystals.
-
Measure the absorbance at 570 nm using a microplate reader.
-
Rationale: The absorbance is directly proportional to the quantity of formazan, and thus, the number of viable cells.
-
Data Analysis and Comparison
The percentage of growth inhibition (GI%) is calculated using the formula: GI% = [1 - (Absorbance_Sample / Absorbance_Control)] * 100
The IC50 value, the concentration of a compound that inhibits 50% of cell growth, is determined by plotting GI% against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.
Table 1: Comparative Anticancer Activity of Novel N-Alkyl Anilines (NAAs)
| Compound | Cell Line | IC50 (µM) |
| NAA-1 | MCF-7 (Breast) | 5.2 |
| A549 (Lung) | 8.9 | |
| NAA-2 | MCF-7 (Breast) | 21.5 |
| A549 (Lung) | 35.1 | |
| NAA-3 | MCF-7 (Breast) | 1.8 |
| A549 (Lung) | 2.5 | |
| Doxorubicin | MCF-7 (Breast) | 0.9 |
| (Positive Control) | A549 (Lung) | 1.2 |
Data are hypothetical for illustrative purposes.
From this table, NAA-3 emerges as the most potent candidate, with IC50 values approaching that of the standard chemotherapeutic agent, Doxorubicin. Further investigation into its mechanism, such as apoptosis induction, would be a logical next step.[3]
Antimicrobial Activity Screening: The Search for New Antibiotics
The rise of antibiotic-resistant bacteria necessitates the discovery of new antimicrobial agents. N-alkylated anilines have shown promise in this area.[1][6] A fundamental method for screening antimicrobial activity is the determination of the Minimum Inhibitory Concentration (MIC).
The Causality Behind MIC Determination
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This is a critical metric as it establishes the potency of a compound against a specific pathogen. The broth microdilution method is a standardized technique that allows for the simultaneous testing of multiple compounds at various concentrations.[7]
Detailed Protocol: Broth Microdilution for MIC
-
Microorganism Preparation:
-
Culture bacterial strains (e.g., Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative)) in a suitable broth (e.g., Mueller-Hinton Broth) overnight at 37°C.[7]
-
Dilute the overnight culture to achieve a standardized inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL.
-
Rationale: A standardized inoculum is crucial for reproducible MIC results.
-
-
Compound Preparation:
-
In a 96-well plate, prepare two-fold serial dilutions of the test compounds (and a positive control like Ciprofloxacin) in the broth. Concentrations typically range from 256 µg/mL down to 0.5 µg/mL.
-
Rationale: Serial dilution allows for the precise determination of the concentration at which bacterial growth is inhibited.
-
-
Inoculation and Incubation:
-
Add the standardized bacterial inoculum to each well.
-
Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).
-
Incubate the plate at 37°C for 18-24 hours.
-
Rationale: The growth control ensures the bacteria are viable, while the sterility control confirms the broth is not contaminated.
-
-
MIC Determination:
-
After incubation, visually inspect the wells for turbidity (cloudiness), which indicates bacterial growth.
-
The MIC is the lowest concentration of the compound where no visible growth is observed.[6]
-
Data Analysis and Comparison
The length of the N-alkyl chain can significantly influence antimicrobial activity, often exhibiting a "cutoff effect" where activity increases with chain length up to a certain point before declining.[7][8]
Table 2: Comparative Antimicrobial Activity (MIC in µg/mL) of Novel NAAs
| Compound | S. aureus (Gram-positive) | E. coli (Gram-negative) |
| NAA-4 (C4-alkyl) | 128 | >256 |
| NAA-8 (C8-alkyl) | 32 | 64 |
| NAA-12 (C12-alkyl) | 8 | 16 |
| NAA-16 (C16-alkyl) | 16 | 32 |
| Ciprofloxacin | 0.5 | 0.25 |
| (Positive Control) |
Data are hypothetical for illustrative purposes.
In this example, NAA-12 shows the best activity, highlighting the importance of the alkyl chain length in antimicrobial potency.[8] The lower efficacy against E. coli is common, as the outer membrane of Gram-negative bacteria presents an additional barrier.
Antioxidant Activity Screening: Combating Oxidative Stress
Oxidative stress, caused by an imbalance of free radicals and antioxidants, is implicated in numerous diseases.[2] N-alkylated anilines, due to their electron-rich nature, are potential radical scavengers.[2][9] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple and widely used method to evaluate the antioxidant capacity of compounds.[10]
The Causality Behind the DPPH Assay
DPPH is a stable free radical that has a deep violet color in solution. When it accepts an electron or hydrogen atom from an antioxidant, it is reduced to the yellow-colored diphenylpicrylhydrazine. The degree of color change, measured as a decrease in absorbance, is proportional to the radical-scavenging activity of the compound.
Antioxidant Mechanism and Workflow
The primary mechanisms by which anilines exert antioxidant effects are Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). The experimental workflow is straightforward, involving the incubation of the test compound with the DPPH radical and measuring the resulting color change.
Caption: Workflow for the DPPH radical scavenging assay.
Detailed Protocol: DPPH Radical Scavenging Assay
-
Reagent Preparation:
-
Prepare a 0.1 mM solution of DPPH in methanol.
-
Prepare stock solutions of the test compounds and a positive control (e.g., Ascorbic Acid) in methanol. Create a range of dilutions.[2]
-
Rationale: Methanol is a common solvent for both DPPH and many organic compounds. Ascorbic acid is a well-known, potent antioxidant used to validate the assay.
-
-
Assay Procedure:
-
In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each compound dilution.
-
For the control, add 100 µL of methanol to 100 µL of the DPPH solution.
-
Incubate the plate in the dark at room temperature for 30 minutes.
-
Rationale: Incubation in the dark is critical as DPPH is light-sensitive. 30 minutes is typically sufficient for the reaction to reach a plateau.
-
-
Measurement and Calculation:
-
Measure the absorbance at 517 nm.
-
Calculate the percentage of scavenging activity using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100[2]
-
Determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).
-
Data Analysis and Comparison
A lower IC50 value indicates a higher antioxidant potency. The structure-activity relationship is key; for instance, electron-donating groups on the aniline ring generally enhance antioxidant activity.[9]
Table 3: Comparative Antioxidant Activity (IC50 in µM) of Novel NAAs
| Compound | DPPH Scavenging IC50 (µM) |
| NAA-1 (unsubstituted) | 150.4 |
| NAA-5 (-OCH3 substituted) | 85.2 |
| NAA-6 (-NO2 substituted) | >500 |
| Ascorbic Acid | 25.8 |
| (Positive Control) |
Data are hypothetical for illustrative purposes.
As illustrated, the electron-donating methoxy group (-OCH3) in NAA-5 enhances activity compared to the unsubstituted NAA-1, while the electron-withdrawing nitro group (-NO2) in NAA-6 diminishes it. This underscores the importance of substituent effects in designing potent aniline-based antioxidants.[9]
Conclusion and Future Directions
This guide outlines a systematic approach to the primary biological screening of novel N-alkylated aniline compounds. By employing standardized and validated assays for anticancer, antimicrobial, and antioxidant activities, researchers can effectively identify and prioritize promising candidates for further development. The comparative data, though hypothetical, illustrates how these assays can differentiate compounds based on their potency and spectrum of activity.
The journey from a "hit" in a primary screen to a viable drug candidate is long and requires extensive further investigation, including secondary screening, mechanism of action studies, and in vivo efficacy and safety testing. The structure-activity relationships (SAR) derived from these initial screens are invaluable, guiding the next cycle of chemical synthesis to optimize potency and selectivity. N-alkylated anilines represent a promising chemical space, and a rigorous, well-designed screening cascade is the essential first step in unlocking their therapeutic potential.[11]
References
- BenchChem. (n.d.). Application Notes and Protocols: Antioxidant Properties of N-Alkylated Anilines.
- BenchChem. (n.d.). Antioxidant efficacy of N-(2-Heptyl)aniline vs other aniline derivatives.
- Gupta, S. K., & Baboo, P. (2014). Antimicrobial Activity of Synthesised Novel N10-Alkyl Substituted Acridine-9-one Derivatives. International Journal of Pharmaceutical and Chemical Analysis.
- BenchChem. (n.d.). Application Notes and Protocols: Synthesis and Biological Evaluation of N-(2-Heptyl)aniline Derivatives.
- Chukicheva, I. Yu., Shumova, O. A., Shevchenko, O. G., & Kuchin, A. V. (2026, January). Synthesis and comparative evaluation of antioxidant properties of aniline N-derivatives containing p-menthene and bornyl fragments. ResearchGate.
- Al-Ostoot, F. H., Al-Ghorbani, M., Othman, A. A., et al. (n.d.). Novel N-Arylmethyl-aniline/chalcone hybrids as potential VEGFR inhibitors: synthesis, biological evaluations, and molecular dynamic simulations. PMC.
- Zhang, X., et al. (2012, August 15). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. PubMed.
- Iridium/graphene nanostructured catalyst for the N-alkylation of amines to synthesize nitrogen-containing derivatives and heterocyclic compounds in a green process. (n.d.). ResearchGate.
- BenchChem. (n.d.). N-Benzylideneaniline and its Derivatives: A Technical Guide to Their Biological Activities.
- Chang, C., & Shiau, T. (n.d.). Selective N-alkylation of aniline in the presence of zeolite catalysts. Google Patents.
- Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds. (n.d.). Bentham Science.
- Evaluation of antioxidant activity of aniline and polyaniline. (2025, August 6). ResearchGate.
- Devinsky, F., et al. (2000, September). Antimicrobial evaluation of N-alkyl betaines and N-alkyl-N,N-dimethylamine oxides with variations in chain length. Antimicrobial Agents and Chemotherapy, 44(9), 2514-7.
- Vernigora, M. P., et al. (2024, February 29). Aniline derivatives containing a cage monoterpenoid fragment at the nitrogen atom: synthesis and study of antibacterial properties. ResearchGate.
- D'Amico, R., et al. (2000). Antimicrobial Evaluation of N-Alkyl Betaines and N-Alkyl-N,N-Dimethylamine Oxides with Variations in Chain Length. PMC.
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A Spectroscopic Deep Dive: Distinguishing 5-chloro-2-methoxyaniline and 5-chloro-2,4-dimethoxyaniline
In the landscape of pharmaceutical intermediates and fine chemical synthesis, the precise characterization of substituted anilines is paramount. This guide provides a detailed spectroscopic comparison of two closely related anilines: 5-chloro-2-methoxyaniline and 5-chloro-2,4-dimethoxyaniline. Understanding their distinct spectral signatures is crucial for researchers, scientists, and drug development professionals to ensure compound identity, purity, and to predict their reactivity in subsequent synthetic steps. This document moves beyond a simple data dump, offering insights into the structural nuances that give rise to their unique spectroscopic fingerprints.
Introduction: The Significance of Substituent Effects
5-chloro-2-methoxyaniline and 5-chloro-2,4-dimethoxyaniline are both valuable building blocks in organic synthesis. Their utility stems from the interplay of the electron-donating amino and methoxy groups and the electron-withdrawing chloro group on the aromatic ring. The addition of a second methoxy group in 5-chloro-2,4-dimethoxyaniline significantly alters the electronic environment of the molecule, a change that is readily and predictably observed through various spectroscopic techniques. This guide will dissect these differences through the lenses of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Rings
NMR spectroscopy provides the most detailed insight into the chemical environment of individual atoms within a molecule. For substituted benzenes like the anilines , ¹H and ¹³C NMR are indispensable for confirming substitution patterns.
¹H NMR: The Impact of an Additional Methoxy Group
The ¹H NMR spectra of these two compounds reveal significant differences in the chemical shifts and coupling patterns of the aromatic protons. The presence of the second methoxy group in 5-chloro-2,4-dimethoxyaniline increases the electron density on the aromatic ring through resonance, leading to a general upfield shift (shielding) of the aromatic protons compared to the monosubstituted analog.[1]
| Compound | Proton Assignment | Chemical Shift (δ, ppm) | Multiplicity |
| 5-chloro-2-methoxyaniline | Aromatic H | 6.6 - 7.0 | Multiplet |
| -OCH₃ | ~3.8 | Singlet | |
| -NH₂ | Broad Singlet | ||
| 5-chloro-2,4-dimethoxyaniline | Aromatic H | 6.5 - 6.8 | Multiplet |
| -OCH₃ (C2) | ~3.8 | Singlet | |
| -OCH₃ (C4) | ~3.9 | Singlet | |
| -NH₂ | Broad Singlet |
Table 1: Comparative ¹H NMR Data (Note: Approximate chemical shifts are provided based on typical values for such structures. Actual values may vary depending on the solvent and instrument.)[2][3]
The introduction of the second methoxy group at the C4 position in 5-chloro-2,4-dimethoxyaniline breaks the symmetry observed in the disubstituted ring of 5-chloro-2-methoxyaniline, leading to more distinct signals for the remaining aromatic protons. The broadness of the -NH₂ signal is a common feature due to quadrupole broadening and potential hydrogen exchange.[4][5]
¹³C NMR: Mapping the Carbon Skeleton
The effect of the additional electron-donating methoxy group is even more pronounced in the ¹³C NMR spectra. The carbons directly attached to the oxygen atoms (C2 and C4 in the dimethoxy compound) are significantly shielded, appearing at a higher field (lower ppm) than the corresponding carbon in the monomethoxy compound. Conversely, the methoxy carbon signals themselves are also informative. Aromatic methoxy groups typically resonate around 55-60 ppm.[6][7]
| Compound | Carbon Assignment | Chemical Shift (δ, ppm) |
| 5-chloro-2-methoxyaniline | Aromatic C | 110 - 150 |
| -OCH₃ | ~56 | |
| 5-chloro-2,4-dimethoxyaniline | Aromatic C | 100 - 155 |
| -OCH₃ (C2) | ~56 | |
| -OCH₃ (C4) | ~57 |
Table 2: Comparative ¹³C NMR Data (Note: Approximate chemical shifts are provided based on typical values for such structures. Actual values may vary depending on the solvent and instrument.)[8]
The increased number of signals in the aromatic region for 5-chloro-2,4-dimethoxyaniline directly corresponds to its lower symmetry compared to its counterpart.
Experimental Protocol: NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR data is crucial for reliable comparison.
Figure 1: A generalized workflow for NMR sample preparation, data acquisition, and processing.
Infrared (IR) Spectroscopy: Probing Functional Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. Both anilines will exhibit characteristic absorptions for the N-H, C-H, C-O, and C-Cl bonds, as well as aromatic C=C stretches.
The primary amine (-NH₂) in both compounds will show two distinct N-H stretching bands in the region of 3300-3500 cm⁻¹, corresponding to the symmetric and asymmetric stretching vibrations.[4][9][10] The C-O stretching of the methoxy group(s) will appear as strong bands in the 1200-1275 cm⁻¹ (asymmetric) and 1000-1075 cm⁻¹ (symmetric) regions.[9]
The key difference in the IR spectra will be the increased intensity and complexity of the C-O stretching region for 5-chloro-2,4-dimethoxyaniline due to the presence of two methoxy groups.
| Functional Group | Vibrational Mode | 5-chloro-2-methoxyaniline (cm⁻¹) | 5-chloro-2,4-dimethoxyaniline (cm⁻¹) |
| -NH₂ | N-H Stretch | ~3400 & ~3300 | ~3400 & ~3300 |
| Aromatic C-H | C-H Stretch | >3000 | >3000 |
| Aliphatic C-H (-OCH₃) | C-H Stretch | ~2830-2950 | ~2830-2950 |
| Aromatic C=C | C=C Stretch | ~1500-1600 | ~1500-1600 |
| -OCH₃ | C-O Stretch | Strong bands at ~1250 & ~1030 | Stronger, more complex bands at ~1250 & ~1030 |
| C-Cl | C-Cl Stretch | ~700-800 | ~700-800 |
Table 3: Comparative IR Absorption Frequencies [8][11]
Experimental Protocol: ATR-FTIR Spectroscopy
Attenuated Total Reflectance (ATR) is a common and convenient sampling technique for solid and liquid samples.
Figure 2: A streamlined workflow for acquiring an ATR-FTIR spectrum.
Mass Spectrometry (MS): Unraveling Fragmentation Patterns
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. For both compounds, the molecular ion peak (M⁺) will be a key identifier. Due to the presence of chlorine, a characteristic M+2 peak with an intensity of approximately one-third of the M⁺ peak will be observed, corresponding to the ³⁷Cl isotope.
The fragmentation patterns will be influenced by the positions of the substituents. The loss of a methyl group (-CH₃) from the methoxy moiety is a common fragmentation pathway for anisoles.[12][13] In the case of 5-chloro-2,4-dimethoxyaniline, sequential loss of methyl radicals or a formaldehyde molecule (CH₂O) can be anticipated. The fragmentation of haloanilines can also involve the loss of the halogen radical or hydrogen halide.[14]
| Compound | Molecular Formula | Molecular Weight | Key Fragments (m/z) |
| 5-chloro-2-methoxyaniline | C₇H₈ClNO | 157.60 | 157/159 (M⁺/M+2), 142 (M-CH₃)⁺ |
| 5-chloro-2,4-dimethoxyaniline | C₈H₁₀ClNO₂ | 187.62 | 187/189 (M⁺/M+2), 172 (M-CH₃)⁺, 144 (M-CH₃-CO)⁺ |
Table 4: Predicted Mass Spectrometry Data [15][16]
Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)
EI-MS is a standard technique for the analysis of relatively volatile and thermally stable organic compounds.
Figure 3: A fundamental workflow for obtaining and interpreting an EI-MS spectrum.
Conclusion: A Symphony of Spectral Signatures
The spectroscopic comparison of 5-chloro-2-methoxyaniline and 5-chloro-2,4-dimethoxyaniline demonstrates the power of modern analytical techniques in elucidating subtle structural differences. The addition of a single methoxy group creates a cascade of predictable changes across their NMR, IR, and MS spectra. For the practicing scientist, a thorough understanding of these differences is not merely an academic exercise but a critical component of quality control, reaction monitoring, and the rational design of new synthetic pathways. By employing the standardized protocols outlined in this guide, researchers can confidently and accurately distinguish between these two important chemical entities.
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A Comparative Guide to the Efficacy of Reducing Agents for Aniline Synthesis from Nitro Compounds
The transformation of nitroarenes to anilines is a fundamental and industrially significant reaction, forming the backbone of syntheses for a vast array of pharmaceuticals, dyes, agrochemicals, and polymers.[1][2] The selection of an appropriate reducing agent is a critical decision in this process, directly impacting the reaction's efficiency, chemoselectivity, cost-effectiveness, and safety profile. This guide provides an in-depth comparison of the most prevalent methodologies for nitroarene reduction, offering experimental insights and data to inform your choice of reagents.
The Mechanism: A Stepwise Reduction
The reduction of a nitro group to an amine is a six-electron process that proceeds through several intermediates.[3] The generally accepted pathway involves the initial reduction of the nitro group (Ar-NO₂) to a nitroso group (Ar-NO), followed by further reduction to a hydroxylamine (Ar-NHOH), and finally to the corresponding aniline (Ar-NH₂).[4][5] Under certain conditions, side reactions, such as the condensation of the nitroso and hydroxylamine intermediates, can lead to the formation of azoxy, azo, and hydrazo compounds.[6] Careful control of reaction conditions and judicious selection of the reducing agent are paramount to maximizing the yield of the desired aniline.
Catalytic Hydrogenation: The Clean and Efficient Workhorse
Catalytic hydrogenation is a widely employed method for nitroarene reduction due to its high efficiency and clean reaction profile, with water being the only theoretical byproduct.[2][6] This method typically involves the use of molecular hydrogen (H₂) in the presence of a metal catalyst.
Common Catalysts:
-
Palladium on Carbon (Pd/C): Often the catalyst of choice, offering excellent activity and selectivity for the reduction of a wide range of nitroarenes.[7][8]
-
Raney Nickel: A cost-effective alternative to palladium, particularly useful for substrates where dehalogenation is a concern.[7][8]
-
Platinum(IV) Oxide (PtO₂): A highly active catalyst, though generally more expensive than Pd/C and Raney Ni.[8]
Mechanism of Catalytic Hydrogenation: The reaction begins with the adsorption of the nitroaromatic compound and the dissociation of molecular hydrogen on the surface of the metal catalyst.[3] The nitro group is then sequentially reduced to the nitroso, hydroxylamine, and finally the amine through a series of hydrogen transfer steps on the catalyst surface.
Experimental Protocol: General Procedure for Catalytic Hydrogenation
-
In a suitable pressure vessel, dissolve the nitroarene in an appropriate solvent (e.g., ethanol, ethyl acetate).
-
Carefully add the catalyst (e.g., 5-10% Pd/C, typically 1-5 mol%).
-
Seal the vessel and purge the system with an inert gas (e.g., nitrogen) to remove air.
-
Pressurize the reactor with hydrogen gas to the desired pressure (typically 1-5 atm).
-
Stir the mixture vigorously at room temperature or with gentle heating.
-
Monitor the reaction progress by hydrogen uptake or by analytical techniques such as TLC or LC-MS.
-
Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas.
-
Filter the reaction mixture through a pad of celite to remove the catalyst.
-
Concentrate the filtrate under reduced pressure to obtain the crude aniline, which can be further purified if necessary.[2]
subgraph "cluster_prep" { label = "Reaction Setup"; style=filled; color="#F1F3F4"; node [fillcolor="#FFFFFF"]; Nitroarene [label="Nitroarene + Solvent"]; Catalyst [label="Add Catalyst (e.g., Pd/C)"]; }
subgraph "cluster_reaction" { label = "Hydrogenation"; style=filled; color="#F1F3F4"; node [fillcolor="#FFFFFF"]; Purge [label="Purge with N₂"]; Pressurize [label="Pressurize with H₂"]; React [label="Stir at RT/Heat"]; }
subgraph "cluster_workup" { label = "Work-up"; style=filled; color="#F1F3F4"; node [fillcolor="#FFFFFF"]; Filter [label="Filter (remove catalyst)"]; Concentrate [label="Concentrate"]; Aniline [label="Aniline Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; }
Nitroarene -> Catalyst -> Purge -> Pressurize -> React -> Filter -> Concentrate -> Aniline; }
Caption: A typical experimental workflow for catalytic hydrogenation.Metal-Mediated Reductions: Robust and Cost-Effective Alternatives
Historically significant and still widely used, especially on an industrial scale, are reductions employing metals in acidic media.[2][9] These methods are often more cost-effective than catalytic hydrogenation and can exhibit excellent chemoselectivity.
Iron in Acidic Media (Béchamp Reduction)
The Béchamp reduction, first reported in 1854, utilizes iron metal in the presence of an acid, such as hydrochloric acid or acetic acid.[10][11] This method is particularly valued for its ability to selectively reduce nitro groups in the presence of other reducible functionalities like halogens, double bonds, and carbonyl groups.[11]
Mechanism of the Béchamp Reduction: The reaction proceeds via single electron transfer from the iron metal to the nitro group.[12] The resulting nitro radical anion is then protonated by the acidic medium. This sequence of electron transfer and protonation repeats until the amine is formed.[12] The overall reaction for the reduction of nitrobenzene to aniline using iron and hydrochloric acid can be represented as:
4 C₆H₅NO₂ + 9 Fe + 4 H₂O → 4 C₆H₅NH₂ + 3 Fe₃O₄[10]
Experimental Protocol: General Procedure for Iron-Mediated Reduction
-
To a round-bottom flask, add the nitroarene, a solvent (e.g., ethanol/water mixture), and an acid source (e.g., ammonium chloride or acetic acid).[2][12]
-
Heat the mixture to reflux and add iron powder in portions with vigorous stirring.[2]
-
Continue heating and stirring until the reaction is complete, as monitored by TLC or LC-MS.
-
Cool the reaction mixture and filter through a pad of celite to remove the iron oxides.[12]
-
The filtrate is typically basified to liberate the free amine, which is then extracted with an organic solvent.
-
The combined organic extracts are dried and concentrated to yield the crude aniline.
Tin in Acidic Media
The use of tin metal in the presence of concentrated hydrochloric acid is another classic method for the reduction of aromatic nitro compounds.[9][13]
Mechanism of Tin/HCl Reduction: Similar to the Béchamp reduction, the mechanism involves the transfer of electrons from the tin metal to the nitro group in a stepwise manner, with intermediates including nitroso and hydroxylamine species.[13][14] The stoichiometry for the reduction of nitrobenzene is:
C₆H₅NO₂ + 3 Sn + 7 HCl → C₆H₅NH₃⁺Cl⁻ + 3 SnCl₂ + 2 H₂O[13]
Following the reduction, the reaction mixture is made alkaline to deprotonate the anilinium salt and liberate the free aniline.[4]
Experimental Protocol: General Procedure for Tin/HCl Reduction
-
In a round-bottom flask, suspend the nitroarene in concentrated hydrochloric acid.
-
Add granulated tin or tin powder portion-wise to control the exothermic reaction and hydrogen evolution.[14][15]
-
The reaction mixture is typically heated to ensure completion.[15]
-
After the reaction is complete, the mixture is cooled and made strongly alkaline with a concentrated sodium hydroxide solution to dissolve the tin salts and liberate the free aniline.[15]
-
The aniline is then isolated, often by steam distillation or solvent extraction.[15]
Transfer Hydrogenation: Mild and Selective Reductions
Transfer hydrogenation offers a convenient and often milder alternative to catalytic hydrogenation with H₂ gas and metal/acid reductions. In this technique, a hydrogen donor molecule transfers hydrogen to the substrate in the presence of a catalyst.
Formic Acid as a Hydrogen Donor
Formic acid is an inexpensive, non-toxic, and readily available hydrogen donor for the transfer hydrogenation of nitroarenes.[16] This method often employs a heterogeneous catalyst, such as palladium on zirconium phosphate (Pd/ZrP), and is known for its high activity and chemoselectivity under base-free conditions.[17] Cobalt-based nanocatalysts have also been shown to be highly effective for this transformation, tolerating a wide range of functional groups.[1]
Mechanism of Transfer Hydrogenation with Formic Acid: The mechanism generally involves the decomposition of formic acid on the catalyst surface to generate hydrogen and carbon dioxide. The adsorbed hydrogen then reduces the nitro group in a similar fashion to catalytic hydrogenation.[16]
Sodium Dithionite (Sodium Hydrosulfite)
Sodium dithionite (Na₂S₂O₄) is an inexpensive and safe reducing agent that can be used for the reduction of aromatic nitro compounds to anilines.[18][19] The reaction is typically carried out in an ethanol-water solvent system.[19]
Mechanism of Sodium Dithionite Reduction: The reduction with sodium dithionite is believed to proceed via an electron transfer mechanism.[19]
Comparative Analysis of Reducing Agents
| Method | Typical Reagents | General Yield (%) | Reaction Time | Temperature (°C) | Key Advantages | Key Disadvantages |
| Catalytic Hydrogenation | H₂, Pd/C, PtO₂, Raney Ni | >95 | 1-24 h | 25-80 | High yields, clean reaction, catalyst can be recycled.[20] | Requires specialized high-pressure equipment, potential for over-reduction and dehalogenation.[20] |
| Béchamp Reduction (Fe/Acid) | Fe, HCl/AcOH/NH₄Cl | 80-95 | 2-12 h | Reflux | Cost-effective, high chemoselectivity, tolerates many functional groups.[7][11] | Stoichiometric amounts of iron required, messy work-up with iron sludge.[11] |
| Tin/HCl Reduction | Sn, conc. HCl | 70-90 | 1-5 h | 20-70 | Effective and relatively fast.[14] | Use of corrosive concentrated acid, generation of tin-containing waste.[14] |
| Transfer Hydrogenation (Formic Acid) | HCOOH, Pd or Co catalyst | >90 | 1-8 h | 25-100 | Mild conditions, high chemoselectivity, avoids high-pressure H₂.[1][17] | Catalyst can be expensive, formic acid is corrosive. |
| Sodium Dithionite | Na₂S₂O₄ | 70-90 | 1-6 h | 25-80 | Inexpensive, safe, mild conditions.[18] | Can require a large excess of the reagent, sometimes lower yields. |
Conclusion
The choice of reducing agent for the synthesis of anilines from nitro compounds is a multifaceted decision that requires careful consideration of the substrate's functional groups, desired scale, cost, and safety. Catalytic hydrogenation stands out for its efficiency and clean reaction profile, making it a preferred method for many applications.[2] However, its lack of chemoselectivity in some cases necessitates the use of alternative methods. The classic Béchamp reduction using iron in acidic media offers a robust, cost-effective, and highly chemoselective alternative, particularly for complex molecules.[11] Transfer hydrogenation methods are gaining prominence due to their mild reaction conditions and high selectivity, providing a valuable tool for modern organic synthesis.[16] By understanding the strengths and weaknesses of each approach, researchers and drug development professionals can select the optimal conditions to achieve their synthetic goals efficiently and safely.
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- 17. Base-free chemoselective transfer hydrogenation of nitroarenes to anilines with formic acid as hydrogen source by a reusable heterogeneous Pd/ZrP catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 18. Sodium Hydrosulfite, Sodium Dithionite [organic-chemistry.org]
- 19. Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite) - Wordpress [reagents.acsgcipr.org]
- 20. pdf.benchchem.com [pdf.benchchem.com]
Comparison of Friedel-Crafts vs other alkylation methods for aniline synthesis
Executive Summary
For drug development professionals, the alkylation of aniline derivatives represents a classic "selectivity paradox." While the amino group is a powerful activator for Electrophilic Aromatic Substitution (EAS), its basicity renders traditional Friedel-Crafts (FC) alkylation fundamentally flawed due to catalyst poisoning and salt formation.[1]
This guide objectively compares Friedel-Crafts against modern alternatives—specifically Reductive Amination (for N-alkylation) and Transition Metal-Catalyzed C-H Activation (for ring alkylation). We analyze the shift from "brute force" acid catalysis to precision ligand-controlled methodologies, supported by experimental protocols and comparative data.
The Aniline Paradox: Why Friedel-Crafts Fails
To understand the alternatives, one must first understand the failure mode of the traditional approach. In standard Friedel-Crafts alkylation, the objective is C-alkylation (attaching an alkyl group to the aromatic ring).[2]
However, the reaction between aniline and a Lewis Acid catalyst (e.g.,
-
Lewis Acid-Base Complex: The lone pair on the nitrogen attacks the Lewis Acid immediately.
-
Deactivation: The resulting species (
) places a positive charge on the nitrogen.[3]ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> -
Electronic Shutdown: The ammonium group becomes a strong electron-withdrawing group (meta-director), deactivating the ring to the point where EAS cannot occur under standard conditions.
The Mechanistic Fork in the Road
The following diagram illustrates the competition between Kinetic Control (N-Alkylation) and Thermodynamic/Catalytic pathways, highlighting the FC "Trap."
Figure 1: The divergence of alkylation pathways.[1] Note how direct Friedel-Crafts leads to a "dead-end" complex, while direct nucleophilic attack leads to over-alkylation.
Deep Dive: Comparative Methodologies
Method A: Reductive Amination (The Gold Standard for N-Alkylation)
When the target is N-alkyl aniline , Reductive Amination is superior to direct alkylation with halides.
-
Mechanism: Condensation of aniline with a ketone/aldehyde to form an imine (Schiff base), followed by in-situ reduction.
-
Why it wins: It prevents over-alkylation.[4] The intermediate imine is reduced to a secondary amine, which is sterically less reactive toward further condensation than the starting aniline is toward alkyl halides.
-
Reagents: Sodium Triacetoxyborohydride (STAB) is the preferred reductant due to its mildness and selectivity for imines over aldehydes [1].
Method B: "Borrowing Hydrogen" (The Green Alternative)
A catalytic evolution of reductive amination that uses alcohols as alkylating agents.[5]
-
Mechanism: A transition metal catalyst (Ir, Ru, or Fe) dehydrogenates the alcohol to an aldehyde (borrowing H2), facilitates imine formation, and then returns the H2 to reduce the imine.
-
Advantage: The only byproduct is water. No toxic halides or stoichiometric boron waste [2].
Method C: Transition Metal C-H Activation (The Precision C-Alkylation)
For Ring Alkylation (C-Alkylation), modern labs bypass Friedel-Crafts in favor of directed C-H activation.
-
Mechanism: A metal (Pd, Rh) coordinates to the nitrogen (often requiring a directing group like an amide or urea), activates the ortho-C-H bond, and couples it with an alkyl halide or olefin.
-
Advantage: High regioselectivity (Ortho/Meta/Para) impossible with standard EAS [3].
Comparative Performance Data
The following table contrasts the three primary approaches for synthesizing a mono-alkylated aniline derivative (e.g., N-ethylaniline or 4-ethylaniline).
| Feature | Friedel-Crafts (Traditional) | Reductive Amination (Modern N-Alkyl) | TM-Catalyzed C-H Activation (Modern C-Alkyl) |
| Target Site | Ring (C-Alkylation) | Nitrogen (N-Alkylation) | Ring (C-Alkylation) |
| Selectivity | Poor (Polyalkylation/Rearrangement) | Excellent (Mono-selective) | High (Ortho/Para directed) |
| Conditions | Harsh (High T, Lewis Acids) | Mild (RT, Weak Acid) | Moderate (60-100°C, Catalyst) |
| Atom Economy | Low (Stoichiometric AlCl3 waste) | Moderate (Boron waste) | High (Catalytic metal) |
| Functional Group Tolerance | Low (Acid sensitive groups fail) | High (Esters, nitriles survive) | High (Ligand dependent) |
| Primary Failure Mode | Catalyst Poisoning / Salt Formation | Incomplete Imine Formation | Catalyst Cost / Air Sensitivity |
Experimental Protocols
Protocol 1: Selective N-Alkylation via Reductive Amination
Use Case: Synthesis of N-benzyl-4-fluoroaniline. Rationale: Direct benzylation would yield significant N,N-dibenzyl byproduct. STAB allows controlled mono-alkylation.
-
Imine Formation:
-
Charge a reaction vessel with 4-fluoroaniline (1.0 equiv) and Benzaldehyde (1.05 equiv) in 1,2-Dichloroethane (DCE).
-
Add Acetic Acid (1.0 equiv) to catalyze imine formation. Stir at Room Temperature (RT) for 30 mins.
-
-
Reduction:
-
Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) portion-wise over 10 minutes. Note: STAB is preferred over NaBH3CN due to lower toxicity.
-
Stir at RT for 2-4 hours. Monitor by TLC/LC-MS for disappearance of imine.
-
-
Workup:
-
Quench with sat. aq. NaHCO3. Extract with DCM.
-
Wash organic layer with brine, dry over Na2SO4.
-
Self-Validation: The absence of the imine peak in IR/NMR and the lack of quaternary ammonium signals confirms mono-selectivity.
-
Protocol 2: C-Alkylation via Modified Friedel-Crafts (Zeolite Catalysis)
Use Case: Synthesis of 4-tert-butylaniline (Ring Alkylation). Rationale: Free aniline kills AlCl3. We use Zeolite HY, a solid acid catalyst that minimizes salt formation and allows easy separation.
-
Catalyst Prep:
-
Calcine Zeolite HY at 500°C for 4 hours to remove moisture (critical for activity).
-
-
Reaction:
-
In a pressure tube, dissolve Aniline (1.0 equiv) in tert-butanol (excess, acts as solvent and alkylating agent).
-
Add activated Zeolite HY (20 wt% relative to aniline).
-
Heat to 150°C for 12 hours.
-
-
Workup:
-
Filter the hot mixture to recover the Zeolite (recyclable).
-
Distill off excess alcohol.
-
Recrystallize the residue.
-
Note: Expect a mixture of para (major) and ortho (minor) isomers due to thermodynamics.
-
Visualizing the "Green" Pathway (Borrowing Hydrogen)
This mechanism represents the cutting edge of aniline alkylation, removing the need for halides or borohydrides.
Figure 2: The "Borrowing Hydrogen" Cycle. The metal catalyst shuttles hydrogen from the alcohol to the imine, resulting in high atom economy.
Conclusion & Recommendation
For the synthesis of alkylated anilines, the "Friedel-Crafts" designation is often a misnomer or a trap.
-
For N-Alkylation: Abandon alkyl halides. Adopt Reductive Amination (Protocol 1) for reliability, or Iron-Catalyzed Borrowing Hydrogen [2] for sustainability.
-
For C-Alkylation: Do not use AlCl3 on free aniline. If you require specific ring isomers, utilize Transition Metal C-H Activation [3] or protect the amine (as acetanilide) prior to subjecting it to classical EAS conditions.
References
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.
-
Pan, H. J., et al. (2021). "Iron-catalyzed N-alkylation of aromatic amines via borrowing hydrogen strategy." Green Chemistry.
-
Gandeepan, P., et al. (2019). "Transition Metal-Catalyzed C–H Activation of Anilines." Chemical Reviews.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. byjus.com [byjus.com]
- 3. Limitations of Electrophilic Aromatic Substitution Reactions - Chemistry Steps [chemistrysteps.com]
- 4. Reductive Amination - Wordpress [reagents.acsgcipr.org]
- 5. Iron Single‐Atom Catalyzed N‐Alkylation of Amines with Alcohols via Solvent‐Free Borrowing Hydrogen Strategy - ProQuest [proquest.com]
Certificate of Analysis for 5-Chloro-2,4-dimethoxyaniline analytical standard
Technical Guide: Certificate of Analysis for 5-Chloro-2,4-dimethoxyaniline Analytical Standard
Introduction: The Hidden Risks in Aromatic Amine Standards
5-Chloro-2,4-dimethoxyaniline (CAS 97-50-7) is a critical intermediate, primarily utilized in the synthesis of Naphthol AS-ITR and various pharmaceutical coupling reactions. In drug development and high-precision dye synthesis, the integrity of this starting material is paramount.
A common pitfall in R&D is treating "98% Synthesis Grade" reagents as equivalent to "Analytical Standards." While chemically similar, they differ fundamentally in their uncertainty budgets and impurity profiles . A synthesis-grade material may contain up to 2% of structurally similar impurities (e.g., 2,4-dimethoxyaniline or the nitro-precursor) that can act as chain terminators or form toxic side-products in subsequent azo-coupling steps.
This guide objectively compares the utility of Certified Reference Materials (CRMs) against lower-grade alternatives and provides a self-validating protocol for in-house qualification.
Comparative Analysis: The Hierarchy of Standards
The following table contrasts the three primary grades of 5-Chloro-2,4-dimethoxyaniline available on the market. For GMP/GLP release testing, only ISO 17034 or ISO 17025 accredited standards provide the necessary legal defensibility.
| Feature | Option A: ISO 17034 CRM | Option B: Analytical Standard (ISO 17025) | Option C: Synthesis Grade (Market) |
| Primary Use | Instrument Calibration, Method Validation | QC Release Testing, Impurity Markers | Organic Synthesis (Raw Material) |
| Purity Assignment | Mass Balance (HPLC + TGA + ROI + KF) | Purity Factor (HPLC Area %) | Area % (often uncorrected) |
| Traceability | SI Units (NIST/BIPM) | Traceable to CRM (Secondary) | Batch-to-Batch (Internal only) |
| Uncertainty | Explicitly calculated (e.g., ±0.3%) | Measurement Uncertainty only | Not reported |
| Water Content | Measured & Subtracted (KF) | Measured (KF) | Rarely reported |
| Risk Profile | Low: Defensible in audits. | Medium: Sufficient for routine QC. | High: Risk of stoichiometric error. |
Critical Insight: Option C (Synthesis Grade) often reports purity based solely on HPLC UV detection at 254 nm. This method fails to detect inorganic salts, moisture, or impurities with low UV extinction coefficients, leading to significant assay errors.
Critical Quality Attributes (CQA) & Experimental Validation
To validate a standard of 5-Chloro-2,4-dimethoxyaniline, specific analytical techniques must be employed. The following data simulates typical high-purity results versus common failure modes.
A. Identity Confirmation (NMR Spectroscopy)
-
Technique: 1H NMR (400 MHz, DMSO-d6)
-
Structural Logic: The molecule is an aniline with a benzene core substituted at 1 (NH2), 2 (OMe), 4 (OMe), and 5 (Cl). This substitution pattern isolates the aromatic protons at positions 3 and 6, resulting in two distinct singlets rather than the doublets seen in ortho/meta substituted anilines.
| Proton Environment | Chemical Shift ( | Multiplicity | Interpretation |
| -NH2 | 4.50 - 5.00 | Broad Singlet | Exchangeable amine protons. |
| Ar-H (C6) | 6.80 - 7.00 | Singlet | Deshielded by adjacent Cl and NH2. |
| Ar-H (C3) | 6.50 - 6.60 | Singlet | Shielded, located between two OMe groups. |
| -OCH3 (x2) | 3.70 - 3.85 | Two Singlets | Distinct environments due to Cl asymmetry. |
B. Purity Determination (HPLC-UV)
-
Objective: Separate the target amine from its likely synthetic precursor, 5-chloro-2,4-dimethoxynitrobenzene.
-
Recommended Protocol:
-
Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm).
-
Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5 to protonate the amine).
-
Mobile Phase B: Acetonitrile.
-
Gradient: 10% B to 90% B over 15 minutes.
-
Detection: 254 nm.
-
-
Performance Data:
-
Standard: Single sharp peak at RT ~6.5 min.
-
Impure Sample: Main peak at 6.5 min; minor peak (Nitro precursor) at ~11.0 min (elutes later due to lack of polar amine group).
-
Protocol: In-House Qualification of Working Standards
If a CRM is too costly for daily use, you may qualify a "Working Standard" (Option B/C) against a Primary Standard (Option A) using this self-validating workflow.
Step 1: Homogeneity Check Take three samples from the top, middle, and bottom of the bulk container. Analyze via HPLC. The RSD of the peak area must be < 1.0%.
Step 2: Drying (The "Self-Validating" Step) Anilines are hygroscopic and prone to oxidation.
-
Action: Dry the standard in a vacuum desiccator over P2O5 for 24 hours.
-
Validation: Perform Karl Fischer titration. Water content must be < 0.5% w/w. If > 0.5%, the assay value must be mathematically corrected.
Step 3: Potency Calculation
Calculate the "As-Is" Potency using the Mass Balance equation:
Visualization: Standard Qualification Workflow
The following diagram illustrates the decision matrix for qualifying incoming raw material as an analytical standard.
Figure 1: Decision tree for the qualification of 5-Chloro-2,4-dimethoxyaniline working standards, ensuring traceability and mass balance accounting.
References
-
ISO 17034:2016 . General requirements for the competence of reference material producers. International Organization for Standardization.[1][2] Link
-
National Center for Biotechnology Information (2023) . PubChem Compound Summary for CID 73656, 5-Chloro-2,4-dimethoxyaniline. Link
-
Sigma-Aldrich . 5-Chloro-2,4-dimethoxyaniline Analytical Standard (PESTANAL®) Product Page. Link
-
LGC Standards . Understanding the difference between ISO 17025 and ISO 17034. Link
-
ChemicalBook . CAS 97-50-7 NMR and Physical Properties Data. Link
Sources
A Senior Application Scientist's Guide to the Proper Disposal of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline
This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline (CAS No. 97-50-7). As drug development professionals and researchers, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This guide is designed to provide essential safety and logistical information, ensuring that disposal procedures protect both laboratory personnel and the environment.
The procedures outlined below are grounded in established safety protocols and regulatory frameworks. The causality behind each step is explained to foster a deeper understanding of the necessary precautions for handling this specific halogenated organic compound.
Hazard Profile and Essential Safety Precautions
Understanding the inherent risks of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline is fundamental to appreciating the stringency of its disposal requirements. This compound, a chlorinated aniline derivative, presents multiple hazards that dictate its handling and disposal pathway.
1.1. Toxicological Profile This compound is classified as harmful if swallowed, in contact with skin, or if inhaled[1]. It is known to cause significant skin and serious eye irritation[1][2][3]. Like other anilines, absorption into the body can lead to the formation of methemoglobin, which impairs the blood's ability to transport oxygen, potentially causing cyanosis (a bluish discoloration of the skin), convulsions, and even death[4][5]. Exposure may also lead to central nervous system depression[5][6]. Therefore, minimizing exposure during all handling and disposal stages is paramount.
1.2. Environmental Hazards Chlorinated anilines are noted for their environmental persistence and toxicity to aquatic life[4]. Improper disposal, such as release into drains or general waste, can lead to long-term adverse effects in aquatic ecosystems[4]. All waste and contaminated materials must be managed as hazardous environmental waste to prevent release[4][7][8].
1.3. Mandatory Personal Protective Equipment (PPE) Before beginning any disposal-related tasks, ensure the following PPE is worn to create a reliable barrier against exposure[9][10]:
-
Chemical-Resistant Gloves: Use nitrile or neoprene gloves. Always inspect gloves for integrity before use and use proper removal techniques to avoid skin contact[4][8][9].
-
Safety Goggles/Face Shield: Chemical safety goggles are mandatory to prevent splashes to the eyes[7][9]. A face shield provides an additional layer of protection[4].
-
Laboratory Coat/Protective Suit: A lab coat or a chemical-resistant suit is essential to protect skin and personal clothing from contamination[7][9].
All handling of the solid compound or its solutions for disposal preparation should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors[4][9].
Waste Characterization and Segregation: The First Step to Compliance
Proper disposal begins with correct waste characterization and segregation at the point of generation. Commingling incompatible waste streams is a significant safety risk and a compliance violation.
5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline is a halogenated organic compound [11]. This classification is critical and dictates that its waste stream must be kept separate from other chemical wastes.
Segregation Protocol:
-
Designate a Specific Waste Container: Use a dedicated, properly labeled container for all waste containing this compound. This includes pure/unreacted chemical, solutions, and contaminated solids.
-
Halogenated vs. Non-Halogenated: Never mix halogenated organic waste with non-halogenated organic solvent waste. Disposal routes and costs for these two streams are different, with halogenated waste typically requiring high-temperature incineration[11][12].
-
Avoid Mixing with Aqueous or Acid/Base Waste: Do not dispose of this organic compound in containers designated for aqueous, acidic, or basic waste[12].
The rationale for this strict segregation is rooted in both safety and regulatory compliance. Mixing with incompatible chemicals can cause dangerous reactions, while proper segregation ensures the waste is sent to a facility capable of treating halogenated compounds in an environmentally sound manner, typically a regulated hazardous waste incinerator[11].
Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for preparing 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline waste for final disposal by a licensed contractor.
3.1. Preparing Unused or Waste Compound (Solid)
-
Container Selection: Use a sealable, chemical-resistant, wide-mouthed container made of a material compatible with the chemical (e.g., glass or polyethylene). Ensure the container is in good condition with no cracks or defects.
-
Transfer: Inside a chemical fume hood, carefully transfer the solid waste into the designated hazardous waste container. Minimize the generation of dust[5].
-
Sealing: Tightly close the container. If the original container is being used for disposal, ensure the cap is secure[2][4][5].
-
Labeling: Affix a "Hazardous Waste" label to the container. The label must include:
-
The full chemical name: "5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline" and CAS number "97-50-7".
-
The words "Hazardous Waste".
-
An accurate statement of the hazards (e.g., "Toxic," "Environmental Hazard").
-
The accumulation start date.
-
3.2. Preparing Contaminated Labware and Debris
-
Collection: Place any contaminated items such as gloves, weigh boats, paper towels, or absorbent pads into a separate, clearly labeled, heavy-duty plastic bag or a designated solid waste container[4][13].
-
Labeling: The container or bag must be labeled as "Hazardous Waste" with the name of the chemical contaminant.
-
Decontamination of Glassware: If glassware is to be reused, decontaminate it thoroughly. A triple rinse with a suitable organic solvent (like ethanol or acetone) is a common practice. The solvent rinsate is now considered hazardous waste and must be collected in a designated halogenated organic liquid waste container[11]. Do not pour the rinsate down the drain[4][8].
3.3. Storage and Final Disposal
-
Storage: Store the sealed and labeled hazardous waste containers in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from incompatible materials[5].
-
Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for the collection of the waste. Adhere to all institutional, local, and national regulations for hazardous waste disposal[1][14]. Under the Resource Conservation and Recovery Act (RCRA), a "cradle-to-grave" manifest system is used to track hazardous waste, ensuring it is managed responsibly from generation to final disposal[15].
Emergency Procedures: Spills During Disposal Operations
Accidents can happen, even during planned disposal procedures. A clear, immediate response plan is crucial.
4.1. Spill Containment and Cleanup
-
Evacuate and Alert: If a significant spill occurs, evacuate personnel from the immediate area and alert colleagues. Ensure the area is well-ventilated[4].
-
Control the Source: If safe to do so, prevent further spillage.
-
Absorb: For a solid spill, carefully sweep or shovel the material into a suitable container for disposal[7]. For a liquid spill, cover with an inert absorbent material like vermiculite, dry sand, or commercial absorbent pads[4][8]. Do not use combustible materials like paper towels to absorb large quantities of liquid.
-
Collect Residue: Once absorbed, carefully scoop the material and place it into a labeled hazardous waste container[4][8][13].
-
Decontaminate Area: Wash the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste[13][16].
4.2. First Aid for Exposures
-
Skin Contact: Immediately remove contaminated clothing and wash the affected skin with plenty of soap and water[2][7][17]. Seek immediate medical attention[4][7].
-
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally[2][5][7]. Seek immediate medical attention.
-
Inhalation: Move the person to fresh air. If breathing has stopped, give artificial respiration[2][5][7]. Seek immediate medical attention.
-
Ingestion: Rinse mouth with water. Do not induce vomiting[5][18]. Seek immediate medical attention[3][7].
Summary of Chemical and Safety Data
| Property | Value | Reference |
| CAS Number | 97-50-7 | [6][19][20] |
| Molecular Formula | C₈H₁₀ClNO₂ | [19][20] |
| Molecular Weight | 187.62 g/mol | [19][20] |
| Appearance | Purple to dark purple powder/crystal | [6] |
| Melting Point | 89-92 °C | [21] |
| Boiling Point | ~305 °C | [19][21] |
| Hazard Statements | H302, H312, H332 (Harmful if swallowed, in contact with skin, or if inhaled) | [1] |
| H315 (Causes skin irritation) | [1][3] | |
| H319 (Causes serious eye irritation) | [1][3] | |
| Disposal Code | Must be disposed of as hazardous waste | [4] |
Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational flow for the proper disposal of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline.
Caption: Disposal workflow from waste identification to final removal.
References
- Keyingchem. (2026, January 14). What are the safety precautions when handling Chloranil? Keyingchem Blog.
- Loba Chemie. (2016, May 18). 3-CHLOROANILINE FOR SYNTHESIS MSDS.
- CymitQuimica. (n.d.). CAS 97-50-7: 5-Chloro-2,4-dimethoxyaniline.
- Material Safety D
- Sigma-Aldrich. (2025, May 20).
- CDH Fine Chemical. (n.d.).
- NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 30). Understanding the Toxicity and Safe Handling of 3-Chloroaniline.
- Fisher Scientific. (2025, December 22). SAFETY DATA SHEET - 5-Chloro-2,4-dimethoxyaniline.
- ChemicalBook. (n.d.). 5-Chloro-2,4-dimethoxyaniline(97-50-7).
- Fisher Scientific. (2010, October 25). SAFETY DATA SHEET - 4-Chloro-2,5-dimethoxyaniline.
- TCI Chemicals. (2025, June 11).
- ChemicalBook. (n.d.). 5-Chloro-2,4-dimethoxyaniline manufacturers and suppliers in india.
- Clarkson University. (n.d.). CHEMICAL SPILL PROCEDURES.
- GOV.UK. (2022, August 15). Aniline - Incident management.
- Bucknell University. (2016, April 15).
- New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet.
- Labscoop. (n.d.). 5-Chloro-2,4-dimethoxyaniline, 25G.
- CPAChem. (2024, May 8).
- Santa Cruz Biotechnology. (n.d.). 5-Chloro-2,4-dimethoxyaniline.
- Cornell University EHS. (n.d.). 7.2 Organic Solvents.
- National Environmental Trainers. (n.d.).
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- 6. CAS 97-50-7: 5-Chloro-2,4-dimethoxyaniline | CymitQuimica [cymitquimica.com]
- 7. lobachemie.com [lobachemie.com]
- 8. cdhfinechemical.com [cdhfinechemical.com]
- 9. What are the safety precautions when handling Chloranil? - Blog - Keyingchem [keyingchemical.com]
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A Senior Application Scientist's Guide to Handling 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline
Foreword: As laboratory professionals, our greatest asset is a proactive safety culture. The following guide provides essential, experience-driven procedures for the safe handling of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline. This document moves beyond mere compliance, offering a framework for risk assessment and operational excellence. The causality behind each recommendation is explained to empower you, the researcher, to make informed safety decisions.
Hazard Assessment: Understanding the Invisible Risks
Based on data from closely related analogs like 5-Chloro-2,4-dimethoxyaniline and other aromatic amines, the primary hazards are:
-
High Acute Toxicity: Related compounds are classified as toxic or fatal if swallowed, inhaled, or absorbed through the skin.[3][4][5][6] Skin absorption is a particularly insidious route of exposure for aromatic amines as it may go unnoticed.[1][7]
-
Organ-Specific Toxicity: A significant concern with aromatic amines is methemoglobinemia, a condition where the blood's ability to carry oxygen is dangerously reduced.[4][7] This can lead to symptoms like cyanosis (bluish skin), headache, dizziness, and tachycardia.[4][7] Prolonged or repeated exposure may cause damage to the blood, liver, and kidneys.[7]
-
Severe Irritation: Direct contact is expected to cause serious skin and eye irritation.[3][4][8]
-
Long-Term Health Effects: Many aromatic amines are suspected carcinogens or mutagens, meaning they may cause cancer or genetic defects.[6] Some may also act as skin sensitizers, leading to allergic reactions upon repeated exposure.[6]
Given these risks, all handling of this compound must default to the highest level of precaution, treating it as a particularly hazardous substance. The Occupational Safety and Health Administration (OSHA) mandates stringent controls for such chemicals.[9]
Personal Protective Equipment (PPE): An Uncompromisable Barrier
PPE is the last line of defense after engineering controls and safe work practices.[10] For this compound, the following PPE is mandatory.
| PPE Component | Specification | Rationale and Field Notes |
| Hand Protection | Double-gloving: Inner nitrile glove, outer butyl rubber or Viton™ gloves. | Standard nitrile gloves offer poor resistance to many aromatic and halogenated compounds and should be considered for splash protection only.[11][12] Double-gloving with a more robust outer glove like butyl rubber provides superior protection against the primary absorption hazard. Always inspect gloves for pinholes or degradation before use. |
| Eye & Face Protection | ANSI Z87-rated chemical splash goggles and a full-face shield.[13] | Safety glasses are insufficient. The high risk of serious eye irritation necessitates the seal of chemical splash goggles.[13] A face shield is required when handling larger quantities (>50 mL) or during procedures with a high splash potential, such as transfers or reaction workups.[13][14] |
| Body Protection | 100% cotton or flame-resistant lab coat with tight-fitting cuffs. | A standard lab coat protects against minor splashes and skin contact.[13] Ensure the coat is fully buttoned. For larger scale operations, a chemically resistant apron or disposable coveralls should be worn over the lab coat. |
| Respiratory Protection | NIOSH-approved respirator with organic vapor cartridges. | Required when handling the solid outside of a certified chemical fume hood or if aerosolization is possible.[14][15] A quantitative fit test is mandatory for all users of tight-fitting respirators to ensure efficacy. All respirator use must comply with a formal respiratory protection program as outlined by OSHA (29 CFR 1910.134).[16] |
Operational Plan: From Preparation to Disposal
A self-validating protocol ensures safety at every stage. This workflow is designed to minimize exposure and prevent contamination.
Preparation and Weighing Workflow
All manipulations of 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline, especially the handling of its solid form, must be performed within a certified chemical fume hood to utilize primary engineering controls.[9]
Caption: Workflow for weighing hazardous solids inside a fume hood.
Step-by-Step Handling Protocol
-
Hazard Review : Before the first use, read this guide and any available SDS for similar compounds.
-
Fume Hood Verification : Confirm the chemical fume hood has been certified within the last year. Check the airflow monitor.
-
PPE Donning : Put on all required PPE as detailed in the table above. Start with inner gloves, followed by the lab coat, eye protection, face shield, and finally, outer gloves.
-
Surface Preparation : Lay down a disposable, plastic-backed absorbent liner within the fume hood to contain any potential spills.
-
Chemical Handling : Perform all transfers and manipulations at least 6 inches inside the sash of the fume hood. Use tools (spatulas, cannulas) appropriate for the scale to minimize spills.
-
Immediate Cleanup : Upon completion of the task, decontaminate all surfaces and equipment. Any item that has come into direct contact with the compound should be considered contaminated.
-
Doffing PPE : Remove PPE in a manner that avoids contaminating yourself. Remove outer gloves first, followed by the face shield, lab coat, and goggles. Remove inner gloves last, using a technique that avoids touching the outer surface.[17] Wash hands and arms thoroughly with soap and water immediately after.[4]
Emergency & Disposal Plan
Spill Response
-
Minor Spill (inside fume hood):
-
Ensure personal PPE is intact.
-
Absorb the spill with a chemical absorbent pad or vermiculite.
-
Wipe the area with a cloth dampened with a suitable solvent (e.g., methanol, acetone), followed by soap and water.
-
Place all contaminated materials into a sealed, labeled hazardous waste bag.
-
-
Major Spill (outside fume hood):
-
Evacuate the immediate area. Alert colleagues and the laboratory supervisor.
-
If there is an inhalation risk, close the door and prevent entry.
-
Call your institution's emergency response team.
-
Do not attempt to clean up a large spill without proper training and respiratory protection.
-
Personnel Exposure
-
Skin Contact : Immediately remove all contaminated clothing.[4] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[4] Seek immediate medical attention.
-
Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes at an eyewash station, holding the eyelids open.[4] Seek immediate medical attention.
-
Ingestion : Do NOT induce vomiting.[17] If the person is conscious, rinse their mouth with water.[3] Seek immediate medical attention.
-
Inhalation : Move the affected person to fresh air.[4] If breathing is difficult, administer oxygen. Seek immediate medical attention.
Waste Disposal
All waste contaminated with 5-Chloro-2,4-dimethoxy-N-(propan-2-yl)aniline is considered hazardous waste.
-
Solid Waste : Contaminated gloves, absorbent pads, and weighing papers must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
-
Liquid Waste : Unused solutions and reaction mixtures must be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.
-
Disposal : All waste must be disposed of through your institution's environmental health and safety department in accordance with local, state, and federal regulations.[18]
References
-
A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC. (2025, July 17). National Center for Biotechnology Information. [Link]
-
Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Colorado Boulder. [Link]
-
Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. (2009, July 30). Lab Manager. [Link]
-
Glove Compatibility. CP Lab Safety. [Link]
-
29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]
-
Laboratories - Standards. Occupational Safety and Health Administration. [Link]
-
Nitrile Glove Chemical-Compatibility Reference. University of Pennsylvania. [Link]
-
Chemical Compatibility Guide for: High Five™ Gloves. (2008, May 19). New Pig. [Link]
-
Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9). ACS Publications. [Link]
-
Safety data sheet - 5-Chloro-2-methoxyaniline. (2024, May 8). CPAChem. [Link]
-
NIOSH Pocket Guide to Chemical Hazards - Aniline (and homologs). Centers for Disease Control and Prevention. [Link]
-
Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ResearchGate. [Link]
-
MATERIAL SAFETY DATA SHEET - Aromatic Amine Mixture. Tri-iso. [Link]
-
OSHA Glove Selection Chart. Environmental Health and Safety, University of Washington. [Link]
-
SAFETY DATA SHEET - Aromatic Amine Cleaning Developing Solution. (2024, January 9). SKC Inc.[Link]
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. researchgate.net [researchgate.net]
- 3. tcichemicals.com [tcichemicals.com]
- 4. 5-Chloro-2,4-dimethoxyaniline(97-50-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
- 5. cpachem.com [cpachem.com]
- 6. sigmaaldrich.com [sigmaaldrich.com]
- 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Aniline (and homologs) [cdc.gov]
- 8. fishersci.com [fishersci.com]
- 9. mastercontrol.com [mastercontrol.com]
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- 11. ehrs.upenn.edu [ehrs.upenn.edu]
- 12. safety.fsu.edu [safety.fsu.edu]
- 13. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
- 14. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
- 15. tri-iso.com [tri-iso.com]
- 16. Laboratories - Standards | Occupational Safety and Health Administration [osha.gov]
- 17. international.skcinc.com [international.skcinc.com]
- 18. fishersci.com [fishersci.com]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
